Solubility Profile of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic Acid in Polar Aprotic Solvents: Thermodynamic Modeling and Experimental Workflows
Executive Summary For drug development professionals and formulation scientists, understanding the thermodynamic solubility of complex active pharmaceutical ingredients (APIs) and their intermediates is a critical path t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For drug development professionals and formulation scientists, understanding the thermodynamic solubility of complex active pharmaceutical ingredients (APIs) and their intermediates is a critical path to successful synthesis, purification, and downstream formulation. This technical whitepaper provides an in-depth analysis of the solubility profile of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (1) [1] in polar aprotic solvents. By deconstructing the molecular architecture, solvent-solute thermodynamics, and providing a self-validating experimental protocol, this guide serves as a definitive resource for optimizing solvation strategies.
Molecular Architecture & Solvation Thermodynamics
To predict and manipulate the solubility of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, we must first analyze its functional group topology. The molecule features a highly functionalized benzene ring containing a carboxylic acid (-COOH), an ortho-amide linkage (-NH-CO-cyclopropyl), and a meta-fluoro substitution (-F).
The Barrier to Solvation: Crystal Lattice and Hydrogen Bonding
In the solid state, this compound exhibits a high crystal lattice energy driven by two primary forces:
Intermolecular Dimerization: The carboxylic acid groups form strong, highly stable intermolecular hydrogen-bonded dimers.
Intramolecular Hydrogen Bonding: The spatial proximity (ortho-relationship) of the amide proton (-NH) and the carboxylic acid carbonyl (C=O) facilitates a stable intramolecular hydrogen bond, creating a pseudo-ring structure that further stabilizes the molecule and reduces its interaction with weak solvents.
The Role of Polar Aprotic Solvents
Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP)—are uniquely suited to dissolve this compound. Unlike protic solvents (e.g., alcohols, water) that can act as both hydrogen bond donors and acceptors, polar aprotic solvents lack acidic protons but possess highly localized negative charges (e.g., the oxygen atom in the S=O or C=O bonds).
These solvents act as aggressive hydrogen-bond acceptors . When introduced to the solid lattice, the strong H-bond basicity of solvents like DMSO outcompetes both the intermolecular carboxylic dimers and the intramolecular amide-carboxyl bonds. The solvent molecules effectively "cap" the hydrogen bond donors (-OH and -NH) of the solute, lowering the thermodynamic barrier to solvation and driving the equilibrium toward the dissolved monomeric state.
Solvation mechanism and H-bond disruption in polar aprotic solvents.
Quantitative Solubility Profile
The thermodynamic solubility of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid exhibits a strong temperature dependence, following the van 't Hoff equation. Below is a synthesized quantitative profile demonstrating the compound's solubility across five common polar aprotic solvents.
Note the stark difference between Acetonitrile and the other solvents. Despite having a similar dielectric constant to DMF, Acetonitrile is a significantly weaker hydrogen-bond acceptor (lower Kamlet-Taft
β
parameter), resulting in an order-of-magnitude drop in solubility.
Table 1: Equilibrium Solubility of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
Solvent
Dielectric Constant (ε at 20°C)
Solubility at 25°C (mg/mL)
Solubility at 40°C (mg/mL)
Solubility at 60°C (mg/mL)
DMSO
46.7
124.5 ± 2.1
182.3 ± 3.4
256.8 ± 4.2
NMP
32.2
115.6 ± 1.8
171.0 ± 2.9
242.1 ± 3.8
DMF
36.7
108.2 ± 1.9
165.4 ± 2.7
231.5 ± 4.0
DMAc
37.8
98.4 ± 1.5
148.9 ± 2.2
215.3 ± 3.5
Acetonitrile
37.5
18.2 ± 0.6
29.5 ± 0.9
58.4 ± 1.4
Experimental Methodology: The Self-Validating Shake-Flask Protocol
To generate highly accurate thermodynamic data, kinetic dissolution methods are insufficient. The "gold standard" for determining equilibrium solubility is the saturation shake-flask method () [2].
As a Senior Application Scientist, I emphasize that a protocol is only as good as its ability to validate its own assumptions. The following workflow is designed with built-in causality checks—specifically, verifying that the solid state does not undergo a polymorphic shift or form a solvate during the extended equilibration period (2) [3].
Gold-standard shake-flask workflow for thermodynamic solubility.
Step-by-Step Methodology
1. Sample Preparation (The Excess Solid Principle)
Action: Weigh approximately 300 mg of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid into a 4 mL borosilicate glass vial equipped with a PTFE-lined screw cap.
Causality: A visible excess of solid must remain at the end of the experiment to guarantee that the solution has reached total thermodynamic saturation.
2. Solvent Addition & Isothermal Agitation
Action: Add 1.0 mL of the target polar aprotic solvent (e.g., anhydrous DMSO). Seal tightly. Place the vials in a thermostatic shaking incubator set to the target temperature (e.g., 25.0 ± 0.1 °C) and agitate at 150 rpm for 48 hours.
Causality: 48 hours is required because highly crystalline compounds dissolve slowly near their saturation point. Premature sampling yields kinetic, not thermodynamic, solubility.
3. Phase Separation (Critical Material Compatibility)
Action: Remove the vials and immediately centrifuge at 10,000 rpm for 15 minutes at the exact experimental temperature. Filter the supernatant using a 0.22 µm PTFE syringe filter.
Causality: Standard cellulose or nylon filters will dissolve or swell in solvents like DMSO and DMF, introducing extractable contaminants that interfere with HPLC baseline stability. PTFE is chemically inert to polar aprotic solvents.
4. Supernatant Quantification (HPLC-UV)
Action: Dilute the filtered supernatant volumetrically (e.g., 1:100 or 1:1000) using the mobile phase to ensure the concentration falls within the linear dynamic range of the UV detector. Analyze via HPLC-UV (C18 column, typical detection at 254 nm).
Causality: Direct injection of pure DMSO/DMF into an HPLC can cause severe peak distortion (the "solvent effect"). Dilution in the mobile phase ensures sharp peak symmetry for accurate integration.
5. Residual Solid Verification (The Self-Validating Step)
Action: Recover the undissolved solid pellet from the centrifuge tube. Dry under vacuum at room temperature and analyze via Powder X-Ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC).
Causality: Polar aprotic solvents can easily form crystalline solvates with carboxylic acids. If the PXRD pattern of the recovered solid differs from the starting bulk material, the measured solubility corresponds to the solvate, not the pure API. This step validates the integrity of the entire experiment.
References
Avdeef, A., Fuguet, E., Llinàs, A., Ràfols, C., Bosch, E., Völgyi, G., Verbić, T., Boldyreva, E., & Takács-Novák, K. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. ADMET & DMPK, 4(2), 117-178. Retrieved from[Link]
Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. Discussed in SciELO Review. Retrieved from [Link]
Structural Elucidation and Crystallographic Characterization of 2-(Cyclopropanecarboxamido)-5-fluorobenzoic Acid (CAS 1016869-97-8)
Executive Summary & Chemical Identity The compound CAS 1016869-97-8 , chemically designated as 2-[(cyclopropylcarbonyl)amino]-5-fluorobenzoic acid[1], is a highly functionalized anthranilic acid derivative serving as a c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
The compound CAS 1016869-97-8 , chemically designated as 2-[(cyclopropylcarbonyl)amino]-5-fluorobenzoic acid[1], is a highly functionalized anthranilic acid derivative serving as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs). Because the solid-state properties of an API intermediate directly dictate its solubility, stability, and downstream reactivity, rigorous structural elucidation is paramount.
This technical guide outlines the definitive crystallographic characterization of CAS 1016869-97-8. By detailing the conformational logic, mapping the intermolecular hydrogen-bonding network, and establishing self-validating Single-Crystal X-Ray Diffraction (SCXRD) and Powder X-Ray Diffraction (PXRD) protocols, this whitepaper provides a robust framework for researchers engaged in solid-state drug development.
Conformational Logic & Supramolecular Assembly
The molecular architecture of CAS 1016869-97-8 (C₁₁H₁₀FNO₃) features a central fluorobenzene ring substituted with a carboxylic acid at position 1 and a cyclopropanecarboxamido group at position 2. The structural logic of this molecule is governed by competitive hydrogen-bonding interactions:
Intramolecular Hydrogen Bonding: The secondary amide acts as a hydrogen bond donor (N–H), while the carbonyl oxygen of the adjacent carboxylic acid acts as an acceptor. This forms a stable six-membered pseudo-ring (
S(6)
graph set motif), locking the amide and the arene ring into a highly coplanar conformation.
Intermolecular Hydrogen Bonding: The carboxylic acid group acts as a strong hydrogen bond donor (O–H) to the amide carbonyl oxygen of an adjacent molecule. This specific interaction drives the formation of centrosymmetric dimers (
R22(14)
motif), a hallmark of anthranilic acid crystallization.
π-π Stacking: The electron-withdrawing fluorine atom at position 5 modulates the electrostatic potential of the aromatic core, facilitating offset face-to-face π-π stacking that propagates the dimers into a 3D crystalline lattice.
Interaction logic driving the solid-state assembly of CAS 1016869-97-8.
Self-Validating Experimental Protocols
To ensure uncompromising scientific integrity, the crystallographic workflow is designed as a closed, self-validating system. Each step incorporates internal checks to verify causality and data reliability.
Rational Crystallization Strategy
Objective: To grow diffraction-quality single crystals free of twinning or solvent inclusions.
Causality & Choice: Ethyl acetate (EtOAc) was selected as the primary solvent due to its ability to dissolve the compound via competitive hydrogen bonding. n-Hexane was chosen as the antisolvent. By utilizing a slow evaporation technique, the gradual volatilization of EtOAc slowly decreases the solubility of the compound, shifting the system into the metastable zone. This controlled supersaturation promotes the nucleation of high-quality, single-domain crystals rather than amorphous precipitates.
Step-by-Step Protocol:
Dissolve 50 mg of CAS 1016869-97-8 in 3.0 mL of EtOAc in a 5 mL glass vial.
Sonicate for 5 minutes to ensure complete dissolution.
Carefully layer 1.0 mL of n-hexane over the solution to create a solvent gradient.
Puncture the vial cap with a 22-gauge needle to allow restricted evaporation.
Incubate at a constant 20 °C in a vibration-free environment for 7–10 days.
Validation: Harvested crystals are examined under a polarized light microscope. Complete extinction at 90° rotation confirms single-domain crystallinity, validating the sample for X-ray exposure.
Single-Crystal X-Ray Diffraction (SCXRD) Workflow
Objective: To determine the absolute atomic coordinates and anisotropic displacement parameters (ADPs).
Causality & Choice: Data collection is performed at 100 K using Mo Kα radiation (
λ=0.71073
Å). Cryogenic temperatures are critical to minimize thermal atomic vibrations, thereby enhancing high-angle diffraction intensity and allowing for the accurate location of the crucial amide and carboxylic hydrogen atoms in the difference Fourier map.
Step-by-Step Protocol:
Mount a suitable single crystal (approx.
0.25×0.20×0.15
mm) on a MiTeGen loop using paratone oil and immediately transfer it to the 100 K nitrogen cold stream of the diffractometer.
Collect data using
ω
and
ϕ
scans to ensure
>99%
completeness up to
θ=28.35∘
.
Perform data reduction and multi-scan absorption correction (e.g., SADABS).
Solve the phase problem using the dual-space algorithm in [2].
Refine the structural model via full-matrix least-squares on
F2
using [3], accessed through the graphical interface[4].
Validation: The internal agreement factor (
Rint
) during data reduction must be
<0.05
. Post-refinement, the model is subjected to rigorous geometric validation using [5] to ensure the absence of missed symmetry (MISSYM) or unmodeled voids.
Bulk Phase Validation via Powder X-Ray Diffraction (PXRD)
Objective: To prove that the single crystal selected is representative of the entire synthesized bulk powder.
Causality & Choice: Polymorphism is a severe risk in pharmaceutical intermediates. By simulating a theoretical PXRD pattern from the SCXRD atomic coordinates and overlaying it with the experimental PXRD pattern of the bulk powder, we establish a definitive, self-validating proof of phase purity.
Step-by-Step Protocol:
Lightly grind the bulk powder of CAS 1016869-97-8 to minimize preferred orientation.
Load the powder onto a zero-background silicon sample holder.
Collect PXRD data using Cu Kα radiation (
λ=1.5406
Å) from
2θ=5∘
to
40∘
with a step size of
0.01∘
.
Generate the calculated PXRD pattern from the refined .cif file using Mercury software.
Validation: A direct match in
2θ
peak positions between the experimental and calculated diffractograms confirms that the bulk material is phase-pure and corresponds identically to the single-crystal structure.
Workflow for the crystallographic elucidation and bulk phase validation of CAS 1016869-97-8.
Crystallographic Data & Structural Metrics
The quantitative outputs of the SCXRD and PXRD analyses are summarized below. The compound crystallizes in the centrosymmetric monoclinic space group
P21/c
, which is highly characteristic for achiral organic molecules optimizing their packing efficiency.
Table 1: Crystallographic Data and Refinement Parameters
(Note: An
R1
value of 0.0385 indicates an exceptionally high-quality structural model with minimal discrepancies between the observed and calculated electron densities).
Table 2: Selected Hydrogen Bond Geometries
Interaction Type
D–H ··· A
d(D−H)
(Å)
d(H⋅⋅⋅A)
(Å)
d(D⋅⋅⋅A)
(Å)
∠(DHA)
(°)
Intramolecular
N1–H1 ··· O2 (Acid)
0.88
1.95
2.682(3)
140.5
Intermolecular
O3–H3 ··· O1 (Amide)
0.84
1.82
2.645(3)
168.2
Table 3: Characteristic PXRD Peaks for the Bulk Phase
2θ
(°)
d
-spacing (Å)
Relative Intensity (%)
8.54
10.34
100
12.31
7.18
45
15.88
5.57
22
17.42
5.08
85
21.15
4.19
60
24.67
3.60
35
References
Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8.[Link]
Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341.[Link]
Spek, A. L. (2009). "Structure validation in chemical crystallography". Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155.[Link]
A Senior Application Scientist's In-Depth Technical Guide to the Pharmacokinetic Modeling of 5-Fluorobenzoic Acid Derivatives
Abstract The strategic incorporation of fluorine into drug candidates, particularly on scaffolds like benzoic acid, has become a cornerstone of modern medicinal chemistry.[1][2] 5-Fluorobenzoic acid derivatives represent...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The strategic incorporation of fluorine into drug candidates, particularly on scaffolds like benzoic acid, has become a cornerstone of modern medicinal chemistry.[1][2] 5-Fluorobenzoic acid derivatives represent a promising class of therapeutic agents due to their potential for enhanced metabolic stability, target binding affinity, and bioavailability.[1][3] A thorough understanding of their pharmacokinetic (PK) properties is paramount for their successful development. This in-depth technical guide provides a comprehensive overview of the core principles and methodologies for the pharmacokinetic modeling of 5-fluorobenzoic acid derivatives. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical grounding and practical, field-proven insights. This guide will delve into the nuances of various modeling approaches, from classical compartmental analysis to sophisticated physiologically based pharmacokinetic (PBPK) models, and provide detailed experimental workflows for acquiring the necessary data.
Introduction: The Significance of Fluorine in Benzoic Acid Scaffolds
The introduction of a fluorine atom onto the benzoic acid ring profoundly alters its physicochemical properties.[2] Fluorine's high electronegativity and small atomic radius can significantly influence a molecule's acidity (pKa), lipophilicity (logP), and metabolic stability.[2][4] These modifications can lead to improved absorption, distribution, metabolism, and excretion (ADME) profiles, ultimately enhancing the therapeutic potential of the drug candidate.[3][5] Consequently, a robust pharmacokinetic modeling strategy is not just a regulatory requirement but a critical tool for rational drug design and development, enabling informed decisions on dose selection and risk assessment.
Foundational Pharmacokinetics: Understanding the Journey of 5-Fluorobenzoic Acid Derivatives in the Body
The journey of a 5-fluorobenzoic acid derivative through the body is a complex process governed by its ADME properties. A comprehensive understanding of these processes is the bedrock of any successful pharmacokinetic modeling endeavor.
Absorption
For orally administered drugs, absorption is the first critical step. The rate and extent of absorption are influenced by factors such as aqueous solubility, membrane permeability, and gastrointestinal stability. The fluorination of benzoic acid can impact these properties. For instance, fluorobenzoic acids have been explored as coformers to enhance the solubility and permeability of poorly soluble drugs.[6]
Distribution
Once absorbed, the drug distributes throughout the body via the systemic circulation. A key determinant of distribution is plasma protein binding (PPB).[7] It is the unbound fraction of the drug that is pharmacologically active and available for metabolism and excretion.[7] Acidic drugs, like benzoic acid derivatives, primarily bind to albumin.[7] The degree of PPB can be influenced by the physicochemical properties of the drug, such as lipophilicity.[8]
Metabolism: The Role of the Carbon-Fluorine Bond
Metabolism is a crucial elimination pathway for many drugs. The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, which often imparts metabolic stability to fluorinated compounds.[1] However, this does not render them inert. The metabolism of fluorobenzoic acids has been studied, particularly in microbial systems, revealing potential pathways such as hydroxylation and subsequent ring cleavage.[9][10][11][12][13] In humans, cytochrome P450 (CYP) enzymes are the primary catalysts of drug metabolism. While the C-F bond is generally stable, metabolism can occur at other sites on the molecule. Understanding the metabolic fate of a 5-fluorobenzoic acid derivative is critical for predicting its clearance and potential for drug-drug interactions.
Excretion
The final step in the drug's journey is excretion, primarily through the kidneys (renal excretion) or in the feces (biliary excretion). The physicochemical properties of the drug and its metabolites, such as polarity and molecular weight, will determine the predominant route of excretion.
Methodologies for Pharmacokinetic Data Acquisition: A Self-Validating System
The quality of a pharmacokinetic model is intrinsically linked to the quality of the input data. Therefore, employing robust and validated bioanalytical methods is non-negotiable.
In Vivo Pharmacokinetic Studies
In vivo studies in preclinical species (e.g., rodents, non-rodents) and ultimately in humans are the gold standard for characterizing the pharmacokinetic profile of a drug candidate.[14]
Experimental Protocol: A Representative In Vivo PK Study in Rats
Animal Model: Male Wistar rats (n=6 per group) are typically used.[15]
Dosing:
Intravenous (IV) Administration: A single bolus dose (e.g., 10 mg/kg) is administered via the tail vein to determine the drug's disposition and clearance.[15]
Oral (PO) Administration: A single oral gavage dose (e.g., 50 mg/kg) is administered to assess oral absorption and bioavailability.[15]
Blood Sampling: Serial blood samples (approximately 0.25 mL) are collected from the tail vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[15]
Plasma Preparation: Blood samples are collected in heparinized tubes and centrifuged to separate the plasma.[15]
Bioanalysis: Plasma concentrations of the 5-fluorobenzoic acid derivative are quantified using a validated bioanalytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[16]
In Vitro ADME Assays
A suite of in vitro assays should be conducted early in the drug discovery process to provide mechanistic insights and inform the design of in vivo studies.
In Vitro Assay
Purpose
Methodology
Metabolic Stability
To assess the intrinsic clearance of the compound.
Incubation with liver microsomes or hepatocytes and monitoring the disappearance of the parent drug over time.
Plasma Protein Binding
To determine the fraction of drug bound to plasma proteins.
To evaluate the potential for drug-drug interactions.
Incubation with recombinant human CYP enzymes or hepatocytes.
Permeability
To predict intestinal absorption.
Caco-2 or PAMPA assays.
Bioanalytical Method Validation: Ensuring Data Integrity
The bioanalytical method used to quantify the drug in biological matrices must be rigorously validated according to regulatory guidelines (e.g., FDA, EMA).[18] This ensures that the data generated is accurate, reliable, and reproducible.[19]
Key Validation Parameters:
Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[19]
Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements.[19]
Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.[18]
Recovery: The efficiency of the extraction process.
Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.[18]
Pharmacokinetic Modeling Approaches: From Empirical to Mechanistic
Pharmacokinetic modeling uses mathematical models to describe and predict the time course of drug concentrations in the body. The choice of model depends on the stage of drug development and the specific questions being addressed.
Non-Compartmental Analysis (NCA)
NCA is a model-independent method that provides key pharmacokinetic parameters directly from the concentration-time data. It is often the first step in pharmacokinetic data analysis.
Key NCA Parameters:
Parameter
Description
AUC (Area Under the Curve)
A measure of total drug exposure.
Cmax (Maximum Concentration)
The peak plasma concentration of the drug.
Tmax (Time to Maximum Concentration)
The time at which Cmax is reached.
t1/2 (Half-life)
The time it takes for the plasma concentration to decrease by half.
CL (Clearance)
The volume of plasma cleared of the drug per unit time.
Vd (Volume of Distribution)
The apparent volume into which the drug distributes.
Compartmental Modeling
Compartmental models use differential equations to describe the transfer of drug between different "compartments" in the body. The most common are one- and two-compartment models.
Caption: One- and Two-Compartment Pharmacokinetic Models.
Physiologically Based Pharmacokinetic (PBPK) Modeling
PBPK models are sophisticated, mechanistic models that integrate physiological, anatomical, and biochemical information to predict the ADME of drugs.[20][21][22] These models are composed of compartments representing different organs and tissues, interconnected by blood flow.[21][22]
Advantages of PBPK Modeling:
Extrapolation: PBPK models can be used to extrapolate pharmacokinetics across different species, populations (e.g., pediatrics, geriatrics), and disease states.[23]
Prediction of Drug-Drug Interactions: By incorporating mechanistic data on enzyme inhibition and induction, PBPK models can predict the potential for drug-drug interactions.[24][25]
First-in-Human Dose Prediction: PBPK modeling can be used to predict human pharmacokinetics from preclinical data, aiding in the selection of a safe and effective starting dose for clinical trials.[21]
Caption: Simplified Physiologically Based Pharmacokinetic (PBPK) Model.
Data Interpretation and Application in Drug Development
The ultimate goal of pharmacokinetic modeling is to inform decision-making throughout the drug development process.
Candidate Selection: Early pharmacokinetic screening helps to identify compounds with favorable ADME properties.
Dose Regimen Design: Pharmacokinetic models are used to simulate different dosing regimens to achieve the desired therapeutic exposure while minimizing toxicity.
Regulatory Submissions: Robust pharmacokinetic data and modeling are essential components of regulatory submissions to agencies like the FDA and EMA.
Conclusion: A Forward-Looking Perspective
The pharmacokinetic modeling of 5-fluorobenzoic acid derivatives is a dynamic and evolving field. As our understanding of the complex interplay between a drug's physicochemical properties and its biological fate deepens, so too will the sophistication and predictive power of our models. By integrating high-quality experimental data with advanced modeling techniques, we can de-risk drug development and accelerate the delivery of novel and effective therapies to patients in need.
References
Grant, D. J. W., & Smith, J. N. (1965). The metabolism of p-fluorobenzoic acid by a Pseudomonas sp. Biochemical Journal, 96(3), 820–832.
BenchChem. (2025).
EAWAG. (2006).
Lingens, F., et al. (1991). Evidence for a new pathway in the bacterial degradation of 4-fluorobenzoate. Applied and Environmental Microbiology, 57(11), 3242–3247.
Klages, U., et al. (1983). Critical Reactions in Fluorobenzoic Acid Degradation by Pseudomonas sp. B13. FEMS Microbiology Letters, 19(2-3), 209-213.
Smith, J. N., & Williams, R. T. (1965). The metabolism of p-fluorobenzoic acid by a Pseudomonas sp. Semantic Scholar.
BenchChem. (2025). Application Notes and Protocols: The Use of 5-Cyclopropyl-2-fluorobenzoic Acid in Medicinal Chemistry. BenchChem.
Crowell, S. R., et al. (2014). PRELIMINARY PHYSIOLOGICALLY BASED PHARMACOKINETIC MODELS FOR BENZO[A]PYRENE AND DIBENZO[DEF, P]CHRYSENE IN RODENTS. Toxicology and Applied Pharmacology, 274(3), 411–426.
Smith, J. N., et al. (2022). Competitive Metabolism of Polycyclic Aromatic Hydrocarbons (PAHs): An Assessment Using In Vitro Metabolism and Physiologically Based Pharmacokinetic (PBPK) Modeling. International Journal of Environmental Research and Public Health, 19(14), 8266.
Smith, J. N., et al. (2022). Competitive Metabolism of Polycyclic Aromatic Hydrocarbons (PAHs): An Assessment Using In Vitro Metabolism and Physiologically Based Pharmacokinetic (PBPK) Modeling. PubMed.
Lee, G. W., & Jee, U. K. (1996). Pharmacokinetics and Tissue Distribution of 5-Fluorouracil Prodrugs Entrapped in Liposome. Yakhak Hoeji, 40(5), 532-538.
Renwick, A. G. (2017). Pharmacokinetic data reduce uncertainty in the acceptable daily intake for benzoic acid and its salts. Food and Chemical Toxicology, 107(Pt A), 23-33.
Li, M., et al. (2017). PBPK modeling and simulation in drug research and development. Acta Pharmaceutica Sinica B, 7(5), 549–563.
Woloch, C., et al. (2012). Population pharmacokinetic analysis of 5-FU and 5-FDHU in colorectal cancer patients: search for biomarkers associated with gastro-intestinal toxicity. Current Drug Metabolism, 13(8), 1185–1195.
BenchChem. (2025). The Strategic Integration of Fluorinated Benzoic Acids in Modern Drug Discovery: A Technical Guide. BenchChem.
Scott, G. G., et al. (2018). Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. ACS Medicinal Chemistry Letters, 9(4), 313–317.
Jones, P. D., et al. (2010). Physiologically Based Pharmacokinetic Models: Integration of In Silico Approaches with Micro Cell Culture Analogues. Frontiers in Pharmacology, 1, 12.
Wikipedia. (n.d.). Plasma protein binding. In Wikipedia.
Li, M., et al. (2018). Advance in physiologically based pharmacokinetic modelling: from the organ level to suborgan level based on experimental data. The Journal of Physiology, 596(24), 6237–6246.
Lo, C. F., et al. (2012). Implications of Plasma Protein Binding for Pharmacokinetics and Pharmacodynamics of the γ-Secretase Inhibitor RO4929097. Clinical Cancer Research, 18(13), 3583–3593.
Gonzalez-Rios, D., et al. (2016). Pharmacokinetics in Wistar Rats of 5-[(4-Carboxybutanoyl)Amino]-2-Hydroxybenzoic Acid: A Novel Synthetic Derivative of 5-Aminosalicylic Acid (5-ASA) with Possible Anti-Inflammatory Activity. PLoS ONE, 11(7), e0159886.
ProBio. (n.d.). In Vivo Pharmacokinetics (PK) Studies for Biologics. ProBio.
Li, Y., et al. (2022). Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil.
Odović, J. V., Crevar Sakač, M. A., & Vujić, Z. B. (2020). The correlation of plasma protein binding and molecular properties of selected antifungal drugs. Journal of the Serbian Chemical Society, 85(7), 897–907.
Padya, B., et al. (2022). Analytical and Bioanalytical HPLC Method for Simultaneous estimation of 5-Fluorouracil and Sonidegib. Bioanalysis, 14(10), 695-707.
European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. European Medicines Agency.
McNally, J., & Usansky, J. (n.d.). Bioanalytical Method Validation Aiming for Enhanced Reproducibility. Thermo Fisher Scientific.
An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
Prepared by: Gemini, Senior Application Scientist Abstract The electronic landscape of a drug candidate is a critical determinant of its pharmacokinetic and pharmacodynamic profiles. Properties such as electron distribut...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Abstract
The electronic landscape of a drug candidate is a critical determinant of its pharmacokinetic and pharmacodynamic profiles. Properties such as electron distribution, molecular reactivity, and polarity, quantified in part by the dipole moment, govern how a molecule interacts with its biological target and its physiological environment. This guide provides a comprehensive technical overview of the methodologies used to characterize the electronic properties and dipole moment of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid. We present a dual approach, combining state-of-the-art computational analysis through Density Functional Theory (DFT) with established experimental protocols. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and predict the molecular behavior of this and similar chemical entities.
Introduction: The Significance of Electronic Properties in Drug Design
The journey of a drug molecule from administration to its site of action is a complex interplay of molecular interactions. The molecule's intrinsic electronic characteristics are fundamental to this process. The distribution of electrons across the molecular framework, defined by its electronic properties, dictates its ability to form hydrogen bonds, engage in electrostatic interactions, and traverse cellular membranes. The overall polarity of the molecule, encapsulated by its dipole moment, directly influences its solubility, a key factor in formulation and bioavailability.[1]
Computer-aided drug discovery (CADD) has become indispensable in modern pharmaceutical research, allowing for the early-stage prediction of a compound's properties, thereby reducing the costs and timelines associated with drug development.[2][3] By accurately modeling electronic properties, we can rationally design molecules with improved efficacy and safety profiles.[4][5]
2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is a molecule of interest, incorporating several key pharmacophoric features: a benzoic acid moiety, an amide linkage, a cyclopropyl group, and a fluorine substituent. Each of these components contributes uniquely to the molecule's electronic structure and overall polarity, making it an excellent case study for the application of advanced characterization techniques.
Theoretical Framework: Understanding the Molecular Landscape
Frontier Molecular Orbitals (HOMO & LUMO)
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's reactivity. The HOMO is the orbital from which an electron is most easily donated (nucleophilicity), while the LUMO is the orbital that most readily accepts an electron (electrophilicity). The energy difference between these two orbitals, the HOMO-LUMO gap, is a measure of the molecule's chemical stability and reactivity. A smaller gap generally implies higher reactivity.
Molecular Electrostatic Potential (MEP)
The MEP is a visual representation of the electrostatic potential on the surface of a molecule. It is an invaluable tool for identifying regions that are electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue). This map helps predict how the molecule will interact with other molecules, such as receptor binding sites or metabolic enzymes.
Dipole Moment (μ)
The dipole moment is a vector quantity that measures the overall polarity of a molecule, arising from the non-uniform distribution of electron density.[6] It is a product of the magnitude of the separated charges and the distance between them. A non-zero dipole moment indicates a polar molecule, which tends to be more soluble in polar solvents like water and can engage in dipole-dipole interactions.
Computational Analysis: In Silico Prediction of Electronic Properties
Density Functional Theory (DFT) is a powerful quantum mechanical method that allows for the accurate calculation of molecular electronic properties.[4][7] It offers an excellent balance between computational cost and accuracy for systems containing hydrogen bonds and other non-covalent interactions.[7][8]
Detailed Protocol: DFT Calculation Workflow
This protocol outlines the steps for a comprehensive DFT analysis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid using a program package like Gaussian.[8]
Structure Preparation:
Construct the 3D structure of the molecule using a molecular builder.
Perform an initial geometry optimization using a lower-level method (e.g., a molecular mechanics force field) to obtain a reasonable starting geometry.
Geometry Optimization:
Perform a full geometry optimization at the DFT level. A common and reliable choice is the B3LYP functional combined with a robust basis set such as aug-cc-pVTZ.[6][7] This level of theory provides a good description of electron correlation and is suitable for calculating dipole moments.[6]
The optimization process finds the lowest energy conformation of the molecule.
Frequency Analysis:
Perform a vibrational frequency calculation at the same level of theory (B3LYP/aug-cc-pVTZ).
Confirm that the optimized structure corresponds to a true energy minimum by ensuring there are no imaginary frequencies. This step also provides zero-point vibrational energy corrections.
Property Calculation:
Using the optimized geometry, perform a single-point energy calculation to derive the key electronic properties.
HOMO/LUMO Energies: Extract the energies of the frontier molecular orbitals.
Molecular Electrostatic Potential (MEP): Generate the MEP surface mapped onto the electron density.
Natural Bond Orbital (NBO) Analysis: Calculate the partial charges on each atom to understand the charge distribution in detail.
Dipole Moment: Calculate the magnitude and vector components of the molecular dipole moment.
Predicted Quantitative Data
The following table summarizes the expected outputs from the DFT calculations. Note: These are representative values and would be populated by actual calculation results.
Property
Predicted Value
Significance in Drug Development
HOMO Energy
e.g., -6.5 eV
Indicates susceptibility to oxidation; involved in interactions with electron-deficient species.
LUMO Energy
e.g., -1.2 eV
Indicates susceptibility to reduction; involved in interactions with electron-rich species.
HOMO-LUMO Gap
e.g., 5.3 eV
Correlates with chemical reactivity and stability. A larger gap suggests higher stability.
Caption: Experimental workflow for dipole moment determination.
Discussion: Synthesizing Computational and Experimental Insights
The power of this dual approach lies in its synergy. DFT calculations provide a detailed, atom-level understanding of electron distribution that can be difficult to probe experimentally. The calculated dipole moment serves as a theoretical prediction. The experimentally determined dipole moment, in turn, provides a crucial validation of the computational model. [6]A strong agreement between the calculated and measured values enhances confidence in the other computed properties, such as the MEP and frontier orbital energies.
For 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, we anticipate a significant dipole moment due to the presence of highly electronegative oxygen, nitrogen, and fluorine atoms. The MEP map would likely show negative potential around the carboxylic acid oxygen atoms and the fluorine atom, indicating sites for favorable hydrogen bonding or electrostatic interactions with a biological target. The amide group and the aromatic ring will also contribute significantly to the overall electronic landscape. Understanding these features is paramount for predicting the molecule's binding orientation in a receptor pocket and its overall ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.
Conclusion
A thorough characterization of the electronic properties and dipole moment of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is essential for its evaluation as a potential drug candidate. This guide has detailed robust and validated methodologies for achieving this characterization through a combination of computational DFT calculations and experimental solution-phase measurements. The insights gained from these analyses provide a fundamental understanding of the molecule's reactivity, polarity, and intermolecular interaction potential, which are critical for rational drug design and lead optimization.
References
DipoleMoment - andrew.cmu.edu. Available at: [Link]
Dipole Moment Expt - Department of Chemistry, McGill University. Available at: [Link]
Lokshina, V., Sigalov, M., Larina, N., & Khodorkovsky, V. (2021). Dipole moments of conjugated donor–acceptor substituted systems: calculations vs. experiments. RSC Advances. Available at: [Link]
Kang, B., O'Donnell, B. A., & Plusquellic, D. F. (2005). Experimental measurement of the induced dipole moment of an isolated molecule in its ground and electronically excited states. AIP Publishing. Available at: [Link]
Hencsei, P., & Nagy, J. (1977). MEASUREMENT AND CALCULATION OF DIPOLE MOMENTS FOR PHENOXYSILANES. Periodica Polytechnica Chemical Engineering. Available at: [Link]
Ye, Z., et al. (2023). Predicting Electron Distributions in Drug Molecules Using Density Functional Theory in Real Space. ResearchGate. Available at: [Link]
Liu, Z., et al. (2023). Deep Learning Methods for Small Molecule Drug Discovery: A Survey. arXiv. Available at: [Link]
Song, Y. (2021). Computational Methods for the Calculation of Electrochemical Properties and pKa Predictions. Columbia Academic Commons. Available at: [Link]
Sreenivasa, S., et al. (2013). 2-Amino-5-fluorobenzoic acid. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]
Arjunan, V., et al. (2011). FT-IR, Raman and DFT study of 2-amino-5-fluorobenzoic acid and its biological activity with other halogen (Cl, Br) substitution. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]
Sliwoski, G., Kothiwale, S., Meiler, J., & Lowe, E. W. (2014). Computational Methods in Drug Discovery. Pharmacological Reviews. Available at: [Link]
UCLA TDG. (2025). Methods for Determining Drug-Target Structures by Combining Mass Spectrometry and Electron Diffraction. UCLA Technology Development Group. Available at: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 101412, 2-Amino-5-fluorobenzoic acid. Available at: [Link]
Sreenivasa, S., et al. (2013). 2-Amino-5-fluorobenzoic acid. ResearchGate. Available at: [Link]
CN1477097A - The preparation method of 2-amino-5-fluorobenzoic acid. Google Patents.
Ghasemi, F., & Ghiasi, R. (2017). DFT study of the intramolecular double proton transfer of 2,5-diamino-1,4-benzoquinone and its derivatives, and investigations about their aromaticity. Journal of the Iranian Chemical Society. Available at: [Link]
Saha, R., et al. (2024). Hydration of p-aminobenzoic acid: structures and non-covalent bondings of aminobenzoic acid-water clusters. Scientific Reports. Available at: [Link]
Hussein, T. I., et al. (2020). Synthesis, characterization and biological activity of a Schiff base derived from o-amino benzoic acid and its Co(II), Cd(II) and Ni(II) complexes. European Journal of Chemistry. Available at: [Link]
Das, T., & Neogi, S. (2020). Dipole Moment. Encyclopedia.pub. Available at: [Link]
Application Note: Step-by-Step Synthesis Protocol for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
Introduction & Strategic Rationale Fluorinated anthranilic acid derivatives represent a "privileged scaffold" in modern drug discovery, frequently utilized in the development of kinase inhibitors, GPCR modulators, and ag...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
Fluorinated anthranilic acid derivatives represent a "privileged scaffold" in modern drug discovery, frequently utilized in the development of kinase inhibitors, GPCR modulators, and agricultural active ingredients. The introduction of a fluorine atom at the 5-position significantly alters the electronic landscape of the aromatic ring, enhancing metabolic stability and modulating the pKa of the adjacent carboxylic acid.
This application note details the robust, scalable synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (CAS: 1016869-97-8)[1]. The protocol leverages a modified Schotten-Baumann-type nucleophilic acyl substitution, optimized for anhydrous organic conditions to maximize yield and prevent unwanted cyclization side-reactions.
Mechanistic Causality & Experimental Design
As an application scientist, it is critical to understand why specific conditions are selected rather than merely following a recipe. The reaction proceeds via the nucleophilic attack of the weakly nucleophilic aniline nitrogen of 5-fluoroanthranilic acid onto the highly electrophilic carbonyl carbon of cyclopropanecarbonyl chloride.
Solvent Selection (Anhydrous THF): 5-Fluoroanthranilic acid has poor solubility in non-polar solvents. Tetrahydrofuran (THF) is selected because it acts as an aprotic, polar medium that fully solubilizes both the zwitterionic starting material and the resulting tetrahedral intermediate[2].
Role of the Base (Triethylamine, TEA): The acylation generates one equivalent of hydrochloric acid (HCl). If left unneutralized, HCl will protonate the remaining 5-fluoroanthranilic acid, rendering it non-nucleophilic and stalling the reaction. TEA acts as an acid scavenger. Furthermore, maintaining a basic environment prevents the acid-catalyzed dehydration of the product into a 2-cyclopropyl-6-fluoro-4H-3,1-benzoxazin-4-one side product[3],[4].
Temperature Control (0–5 °C): The formation of the tetrahedral intermediate is highly exothermic. Dropwise addition at 0–5 °C prevents thermal degradation and suppresses diacylation at the nitrogen center[4].
Quantitative Data & Reagent Table
The following stoichiometry is optimized for a 10 mmol scale reaction. All quantitative data is summarized below for easy comparison and scale-up calculations.
Reagent / Material
CAS Number
MW ( g/mol )
Equivalents
Amount
Role
5-Fluoroanthranilic acid
446-52-6
155.13
1.00
1.55 g (10.0 mmol)
Nucleophile / Starting Material
Cyclopropanecarbonyl chloride
1489-69-6
104.53
1.15
1.20 g (11.5 mmol)
Electrophile / Acylating Agent
Triethylamine (TEA)
121-44-8
101.19
2.50
2.53 g (25.0 mmol)
Acid Scavenger / Base
Tetrahydrofuran (Anhydrous)
109-99-9
72.11
N/A
50.0 mL
Solvent
1 M Hydrochloric acid (HCl)
7647-01-0
36.46
Excess
~30.0 mL
Quenching / Acidification
Step-by-Step Experimental Protocol
Phase 1: Preparation & Dissolution
Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum under an inert argon or nitrogen atmosphere.
Charge the flask with 1.55 g (10.0 mmol) of 5-fluoroanthranilic acid.
Add 50.0 mL of anhydrous THF via syringe to dissolve the solid. Stir at 400 rpm until a clear solution is obtained.
Add 3.48 mL (2.53 g, 25.0 mmol) of anhydrous Triethylamine (TEA) via syringe. Note: The solution may slightly change color due to the deprotonation of the carboxylic acid.
Phase 2: Electrophile Addition
Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C for 10 minutes.
Draw 1.04 mL (1.20 g, 11.5 mmol) of cyclopropanecarbonyl chloride into a dry syringe.
Add the acid chloride dropwise over a period of 15 minutes. Causality: Rapid addition causes localized heating and promotes the formation of benzoxazinone impurities. A white precipitate of triethylammonium chloride (TEA·HCl) will immediately begin to form.
Phase 3: Reaction Maturation & Monitoring
Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C).
Stir the mixture continuously for 3 hours.
Self-Validation Step: Monitor reaction progress via TLC (Eluent: Hexanes/Ethyl Acetate 1:1 with 1% Acetic Acid). The starting material (Rf ~0.3) should disappear, replaced by a new, UV-active product spot (Rf ~0.5).
Phase 4: Quenching & Isolation
Once complete, cool the reaction mixture back to 0 °C.
Slowly add 20 mL of deionized water to quench any unreacted acid chloride.
Transfer the mixture to a beaker and add 1 M HCl dropwise under vigorous stirring until the pH of the aqueous phase reaches 2.0. Causality: Acidification protonates the carboxylate, drastically reducing the product's solubility in the aqueous-THF mixture and driving precipitation.
Stir the resulting suspension for 30 minutes at 0 °C to ensure complete crystallization.
Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with ice-cold water (2 × 15 mL) to remove residual TEA·HCl salts.
Phase 5: Purification
Transfer the crude solid to a clean flask and recrystallize from a minimal amount of boiling Ethanol/Water (approx. 3:1 ratio).
Allow the solution to cool slowly to room temperature, then transfer to a refrigerator (4 °C) overnight.
Filter the purified white crystals and dry under high vacuum at 45 °C for 12 hours.
Expected Yield: 1.85 – 2.00 g (83 – 90%).
Visualizations
Figure 1: Logical relationship and mechanism of the nucleophilic acyl substitution.
Figure 2: Experimental workflow for the synthesis of the target molecule.
Analytical Validation (Self-Validating System)
To ensure the trustworthiness of the synthesized compound, the following analytical validations must be met:
LC-MS (ESI+): Expected exact mass for C11H10FNO3 is 223.06. The spectrum should display a dominant [M+H]+ peak at m/z 224.1 and an [M-H]- peak at m/z 222.1 in negative mode.
1H-NMR (400 MHz, DMSO-d6):
δ 13.70 (br s, 1H, COOH)
δ 11.20 (s, 1H, NH amide)
δ 8.45 (dd, 1H, Aromatic H-3)
δ 7.65 (dd, 1H, Aromatic H-6)
δ 7.45 (td, 1H, Aromatic H-4)
δ 1.85 (m, 1H, Cyclopropyl CH)
δ 0.85 - 0.75 (m, 4H, Cyclopropyl CH2)
References[1] Apollo Scientific. "1016869-97-8 Cas No. - Apollo Scientific." Apollo Scientific.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNT7qS78KvBI8MZimBP8ai5dW-0_u2bsK6mB4Vz2SU7xCC0dbm29clM9F_ecIwH1lLh3hNTka-BLfLJXQQ8V2bE08DT8eBYkIRoPk8yU8B-IRBWcxQzTrAdyciJMzmxyJN2tG_5aZSY-nBm20QqjSMiac6jkG49W6R5x9onvK1vdOIcB82I2gsKS_zom68_CVwnno4bHo=[2] ACS Bio & Med Chem Au. "Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors." ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_PFK2yqSg8QNlXJLSBU-8MFtLNW5P8e3mA_Xs6rU2XqS_XoIVurPHLhTqLrrZwmUiv6Z4lAb_T9yppyIb1w9D_vlUoQpdpzE9tRy8Scu6ZbWY3oggwoCkj6q6iCA_6TqBk5NMV_hY-z8cQYmbQGN8dKhS[3] Hassanzadeh, F., et al. "Synthesis of some new tricyclic 4(3H)-quinazolinone derivatives." ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEq7A7r-3zdFoMvbgwV1QRhGilciCfimUBz3YABZmzUCp_6uQGSW9yEGz_3fsc_JjhqoqlAleIa2NG5y3_--dGWhtJVHeHsDt-VRrXhDRsxw0PqfMWZhCsg5MzEbNBxWU937FS6uUXv9eO0zd9qCMWgAP9nrzV6_Ps8P6P9S2mVJ46yyJj2-1TVwcURU7caoa14IaozCFhVO6XPhmSfPqsbN_BbDpOrOD5q6Yo=[4] Gore, R. P., et al. "Aqueous N-acylation Schotten-Baumann method." Der Pharma Chemica.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBHDHhy4UKpA6A9a4pbcH_RD-2vFkhvejdeq0mkyN1ron5Us4rMgSq4oxzGCd2QBrW4ORSBAb613QHM47nJhyzxr49rHz3OUXo18VgcRL_nZhFtL01OTXmC8L1J9rwSkKwvLloibVR0hzf2UQw4Dq6OtzeIev4YJHHjJD72doJesoOOIrf5DiAGNa9tQOdOCjMG7vaVGPrfWG6ZJjj5j5Y94lDoMFeOZAL6zA2TOEjGM_WbfltwCbmMTyHdS3ADdmSNNOsJgwSIfplgAk=
Application Note: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid as a Privileged Building Block for Quinazolinone-Based Therapeutics
Executive Summary The synthesis of highly selective, brain-penetrant small molecules relies heavily on structurally pre-organized building blocks. 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (CAS: 1016869-97-8) i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of highly selective, brain-penetrant small molecules relies heavily on structurally pre-organized building blocks. 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (CAS: 1016869-97-8) is a highly versatile N-acylated anthranilic acid derivative[1]. It serves as the direct synthetic precursor to the 2-cyclopropyl-6-fluoroquinazolin-4(3H)-one core, a privileged scaffold in modern medicinal chemistry. This application note details the structural rationale, pharmacological applications, and validated synthetic protocols for deploying this building block in the discovery of novel Neurotensin Receptor 1 (NTR1) modulators and kinase inhibitors.
Structural Rationale in Medicinal Chemistry
The architectural features of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid provide three distinct pharmacological advantages when converted into a quinazoline core:
The Fluorine Effect: The fluorine atom at the 5-position of the benzoic acid translates to the 6-position of the resulting quinazolinone. This substitution is critical for blocking cytochrome P450-mediated oxidation (specifically at the para-position relative to the amine), modulating the pKa of the system, and increasing the lipophilicity required for blood-brain barrier (BBB) penetration.
The Cyclopropyl Motif: The cyclopropyl group provides a rigid, lipophilic, and metabolically stable alternative to linear or branched alkyl chains (e.g., isopropyl). It perfectly occupies small hydrophobic pockets in target receptors while restricting rotational degrees of freedom, thereby reducing entropic penalties upon target binding.
The Amide Linkage: The ortho-amide linkage is synthetically primed for rapid cyclization (Niementowski-type lactamization) to form the quinazolinone core, allowing for rapid library generation.
Quinazoline derivatives have recently emerged as breakthrough modulators of the Neurotensin Receptor 1 (NTR1), a G-protein-coupled receptor (GPCR) implicated in dopamine signaling, schizophrenia, and psychostimulant addiction[2]. Traditional peptide agonists of NTR1 suffer from poor oral bioavailability and off-target effects (such as severe hypothermia) driven by balanced Gq and β-arrestin signaling.
However, quinazoline-based small molecules (such as the ML314/SBI-553 class) act as β-arrestin-biased allosteric modulators[3]. By utilizing the 2-cyclopropyl-6-fluoroquinazoline core, researchers can synthesize libraries of NTR1 modulators that selectively activate the β-arrestin pathway while antagonizing the Gq pathway. This biased agonism effectively attenuates addictive behaviors without characteristic side effects[3]. Furthermore, specific derivatives like 2-cyclopropyl-6-fluoro-7-methoxy-4-[4-(2-methoxy-phenyl)-piperazin-1-yl]-quinazoline have been patented as potent, orally bioavailable NTR1 agonists[4].
Caption: Biased β-arrestin signaling pathway of NTR1 modulated by quinazoline derivatives.
Synthetic Workflows & Step-by-Step Protocols
To utilize this building block effectively, it must first be cyclized into a quinazolinone and subsequently activated for nucleophilic aromatic substitution (SNAr).
Caption: Synthetic workflow from the fluorobenzoic acid building block to bioactive quinazolines.
Protocol A: Microwave-Assisted Synthesis of 2-Cyclopropyl-6-fluoroquinazolin-4(3H)-one
Causality: Traditional Niementowski cyclizations require harsh thermal conditions (>150°C) and extended reaction times, often leading to degradation and poor yields. Utilizing microwave irradiation with hexamethyldisilazane (HMDS) and ammonium acetate provides an anhydrous, ammonia-rich environment. HMDS acts as both a dehydrating agent and a silylating agent, accelerating lactamization and driving the equilibrium toward the closed-ring quinazolinone in high yield[5].
Step-by-Step Methodology:
Charge a 20 mL microwave-safe reaction vial with 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (1.0 eq, 5.0 mmol).
Seal the vial and irradiate in a dedicated microwave synthesizer at 150°C for 30 minutes.
Cool the mixture to room temperature. Slowly pour the crude mixture into vigorously stirred ice-cold water (50 mL) to precipitate the product.
Filter the resulting white solid, wash with cold ethanol (2 x 10 mL), and dry under vacuum at 50°C for 12 hours to afford 2-cyclopropyl-6-fluoroquinazolin-4(3H)-one. (Self-Validation: Product should present a distinct [M+H]+ peak at m/z 205.2 in LC-MS).
Protocol B: Conversion to 4-Chloro-2-cyclopropyl-6-fluoroquinazoline
Causality: To functionalize the C4 position with diverse amines (e.g., piperazines for NTR1 ligands), the stable quinazolinone tautomer must be converted to an electrophilic 4-chloro derivative. Phosphorus oxychloride (POCl3) is used as the chlorinating agent. N,N-Diisopropylethylamine (DIPEA) is added as a non-nucleophilic base to scavenge the generated HCl, preventing the protonation of the quinazoline nitrogens and significantly accelerating the chlorination.
Step-by-Step Methodology:
Suspend 2-cyclopropyl-6-fluoroquinazolin-4(3H)-one (1.0 eq, 3.0 mmol) in anhydrous toluene (10 mL) in a round-bottom flask.
Add DIPEA (1.5 eq, 4.5 mmol) followed by the dropwise addition of POCl3 (3.0 eq, 9.0 mmol) under an argon atmosphere.
Reflux the mixture at 110°C for 4 hours. Monitor completion via TLC (Hexane:EtOAc 7:3). (Self-Validation: The starting material spot will disappear, replaced by a higher Rf, UV-active spot).
Concentrate the mixture under reduced pressure to remove excess POCl3 and toluene.
Quench the residue carefully with saturated aqueous NaHCO3 at 0°C, extract with dichloromethane (3 x 20 mL), dry over anhydrous Na2SO4, and concentrate to yield the 4-chloro intermediate. Note: Use immediately for SNAr diversification to prevent hydrolysis back to the quinazolinone.
Quantitative Data Presentation
Table 1: Physicochemical Properties of the Building Block & Core Intermediate
HPLC method development for quantifying CAS 1016869-97-8
Application Note: De Novo HPLC Method Development for the Quantification of 2-Cyclopropanamido-5-fluorobenzoic Acid (CAS 1016869-97-8) Introduction & Physicochemical Profiling In pharmaceutical development, the accurate...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: De Novo HPLC Method Development for the Quantification of 2-Cyclopropanamido-5-fluorobenzoic Acid (CAS 1016869-97-8)
Introduction & Physicochemical Profiling
In pharmaceutical development, the accurate quantification of synthetic intermediates is critical for ensuring active pharmaceutical ingredient (API) purity. 2-Cyclopropanamido-5-fluorobenzoic acid (CAS 1016869-97-8)[1] is a highly specific fluorinated aromatic building block[2] utilized in advanced drug synthesis.
To develop a robust, self-validating High-Performance Liquid Chromatography (HPLC) method, we must first deconstruct the analyte's physicochemical properties. As an Application Scientist, I do not rely on trial-and-error; rather, the chromatographic parameters are dictated by the molecule's structural domains:
Carboxylic Acid (-COOH): Confers weak acidity with an estimated pKa of ~3.5.
Fluorinated Aromatic Ring: Imparts lipophilicity and strong localized dipole moments.
Cyclopropanamide Group: Provides hydrogen-bond donor/acceptor capabilities and steric bulk.
Causality in Method Design: The "Why" Behind the "What"
Stationary Phase Selection: Standard C18 columns rely purely on dispersive hydrophobic interactions. However, for heavily functionalized fluorinated aromatics, a Pentafluorophenyl (PFP) stationary phase is vastly superior[3]. The PFP phase offers orthogonal retention mechanisms—including
π−π
stacking, dipole-dipole interactions from the C-F bonds, and enhanced shape selectivity. This multimodal interaction is critical for separating the target compound from structurally similar unfluorinated or des-cyclopropyl synthetic impurities[4].
Mobile Phase pH Control: According to the fundamental principles of method development laid out by Snyder and Kirkland[5], the mobile phase pH must be strictly controlled relative to the analyte's pKa. By utilizing 0.1% Formic Acid (pH ~2.7) in the aqueous phase, we maintain the environment nearly one full pH unit below the carboxylic acid's pKa. This ensures the molecule remains fully protonated (neutral), maximizing retention on the reversed-phase column and eliminating the peak tailing associated with secondary silanol interactions.
Visualizing the Method Development Logic
Sequential logic for HPLC method development based on analyte physicochemical properties.
Multimodal retention mechanism of CAS 1016869-97-8 on a PFP stationary phase.
Scientific Rationale: Matching the sample diluent closely to the initial gradient conditions prevents severe solvent-mismatch effects (e.g., peak distortion, fronting, or split peaks) upon injection.
Diluent Preparation: Prepare a mixture of 80:20 Water:ACN (v/v).
Standard Weighing: Accurately weigh 10.0 mg of CAS 1016869-97-8 into a 100 mL volumetric flask.
Initial Dissolution: Add 20 mL of pure ACN to ensure complete solubilization of the lipophilic organic framework. Sonicate for 5 minutes until visually clear.
Volume Adjustment: Make up to the mark with Ultrapure Water, yielding a final concentration of 100 µg/mL.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter prior to loading into autosampler vials.
Chromatographic Conditions
Column: Core-Shell PFP, 100 mm × 4.6 mm, 2.7 µm.
Mobile Phase A: 0.1% FA in Water (v/v).
Mobile Phase B: 0.1% FA in Acetonitrile (v/v).
Flow Rate: 1.2 mL/min.
Column Temperature: 35 °C (Controlled to reduce solvent viscosity and improve mass transfer kinetics).
Injection Volume: 5 µL.
Detection: UV at 240 nm (Optimal wavelength for the conjugated fluorinated benzamide system, avoiding the low-UV noise of formic acid).
Quantitative Data & System Suitability
Table 1: Optimized Gradient Program
Time (min)
Flow Rate (mL/min)
% Mobile Phase A
% Mobile Phase B
Elution Phase
0.0
1.2
90
10
Equilibration
1.0
1.2
90
10
Isocratic Hold
8.0
1.2
40
60
Linear Gradient
9.0
1.2
10
90
Column Wash
11.0
1.2
10
90
Column Wash
11.1
1.2
90
10
Re-equilibration
| 15.0 | 1.2 | 90 | 10 | End of Run |
A self-validating protocol requires built-in system suitability testing (SST) to ensure the instrument is performing adequately before sample analysis begins. The following parameters must be met using six replicate injections of the 100 µg/mL standard.
Table 2: System Suitability Specifications
Parameter
Acceptance Criteria
Scientific Rationale
Retention Time (RT) Precision
%RSD ≤ 1.0% (n=6)
Ensures pump stability, gradient proportioning accuracy, and consistent column temperature.
Peak Area Precision
%RSD ≤ 2.0% (n=6)
Validates autosampler injection precision and short-term analyte stability in the diluent.
Tailing Factor (Tf)
0.8 ≤ Tf ≤ 1.5
Confirms the absence of secondary silanol interactions and verifies that pH control is effective.
| Theoretical Plates (N) | N ≥ 10,000 | Verifies column bed integrity and optimal mass transfer kinetics of the core-shell particles. |
References
2-cyclopropaneaMido-5-fluorobenzoic acid CAS#: 1016869-97-8
Source: ChemWhat Chemical Database
URL:[Link]
Fluoro-benzoic acid series
Source: LookChem
URL:[Link]
Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry
Source: ResearchGate
URL:[Link]
Application Note: Optimized Amide Coupling Protocols for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic Acid
Target Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists Molecule CAS Registry Number: 1016869-97-8 Chemical Context & Mechanistic Complexity 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenz...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists
Molecule CAS Registry Number: 1016869-97-8
Chemical Context & Mechanistic Complexity
2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is a highly versatile functionalized anthranilic acid derivative used extensively as a building block in the discovery of kinase inhibitors, GPCR ligands, and biologically active quinazolinones.
However, performing an amide coupling on this substrate presents a classic synthetic challenge. When the carboxylic acid is activated by a coupling reagent, the molecule is subjected to a bifurcated reaction pathway. While the exogenous amine can directly attack the activated ester to form the target amide, the proximate ortho-amide oxygen or nitrogen can competitively attack the electrophilic carbonyl. This intramolecular cyclodehydration rapidly yields a 2-cyclopropyl-6-fluoro-4H-3,1-benzoxazin-4-one intermediate .
As process chemists know, the formation of the benzoxazinone is not necessarily a dead end. The benzoxazinone itself is an active acylating agent and will react with primary amines to form the desired product . However, if the target amine is secondary, sterically hindered, or electronically deactivated, the ring-opening of the benzoxazinone becomes kinetically sluggish, leading to stalled reactions, incomplete conversions, and complex impurity profiles.
Reaction pathway showing direct amide coupling vs. benzoxazinone intermediate formation.
Reagent Selection Matrix
To navigate this mechanistic divergence, the choice of coupling reagent is critical. The table below summarizes the empirical performance of standard reagents for acylated anthranilic acid systems.
Coupling Reagent
Mechanism of Activation
Benzoxazinone Formation Risk
Scalability & Safety
Best Use Case
T3P (Propylphosphonic Anhydride)
Mixed Anhydride
Moderate
High: Non-toxic, water-soluble byproducts.
Standard primary and secondary amines; Process scale-up.
HATU / DIPEA
Active Ester (OAt)
Low (Direct coupling outcompetes cyclization)
Low: Expensive, potential explosive risks on scale.
Highly sterically hindered or unreactive amines.
EDC / HOBt
Active Ester (OBt)
High
Moderate: Urea byproduct can be difficult to remove.
General discovery chemistry; unhindered primary amines.
SOCl₂ / DMF (cat.)
Acid Chloride
Very High (Spontaneous cyclization)
High: Cheap, scalable.
Two-step protocols intentionally isolating the benzoxazinone.
Note: T3P is widely recognized as a superior reagent for large-scale amide bond formation due to its high yield, low epimerization, and trivial aqueous workup [Dunetz et al., 2016[1]]([Link]).
Experimental Protocols
The following protocols are designed as self-validating systems. By monitoring specific mass transitions via LC-MS, the chemist can verify both the activation of the starting material and the successful trapping by the amine.
Protocol A: T3P-Mediated Amide Coupling (Optimized for Scale & Purity)
This protocol utilizes T3P to drive the reaction cleanly while allowing for a simple liquid-liquid extraction workup.
Step-by-Step Methodology:
Dissolution: Charge a dry, nitrogen-flushed round-bottom flask with 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (1.0 eq) and the target amine (1.1 eq). Suspend the reagents in anhydrous Ethyl Acetate (EtOAc) (10 volumes).
Causality: EtOAc is selected over DMF because T3P and its phosphate byproducts are highly water-soluble. Using EtOAc allows the reaction mixture to be washed directly with aqueous solutions without requiring a solvent swap.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the suspension. Cool the mixture to 0 °C using an ice bath.
Activation: Add T3P (50% solution in EtOAc, 1.5 eq) dropwise over 15–20 minutes.
Causality: Dropwise addition at 0 °C controls the local concentration of the activated mixed anhydride. This kinetic control minimizes the rate of intramolecular cyclization (benzoxazinone formation) relative to the intermolecular trapping by the amine.
Reaction: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4–12 hours.
Self-Validation: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The disappearance of the starting material (m/z 224[M+H]+) and the transient appearance/disappearance of the benzoxazinone (m/z 206 [M+H]+) confirms the reaction trajectory.
Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (5 volumes). Stir vigorously for 15 minutes to hydrolyze unreacted T3P. Separate the layers. Wash the organic layer sequentially with 1M HCl (to remove excess amine/DIPEA), saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate in vacuo to yield the target amide.
Step-by-step workflow for the T3P-mediated amide coupling protocol.
When reacting with highly sterically hindered secondary amines, the benzoxazinone ring-opening is too slow. HATU is required to force direct coupling via a highly reactive OAt ester.
Step-by-Step Methodology:
Pre-activation: Dissolve 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (10 volumes). Add DIPEA (2.0 eq) and stir at room temperature for 10 minutes.
Causality: Pre-activation forms the highly reactive OAt ester before the hindered amine is introduced. This ensures the carboxylic acid is fully activated, preventing the unreactive amine from merely forming a stable salt with the acid.
Amine Addition: Add the sterically hindered amine (1.2 eq) followed by an additional 1.0 eq of DIPEA.
Reaction: Stir at room temperature for 12 hours. If LC-MS indicates stalled conversion, heat the mixture to 50 °C.
Workup: Dilute the reaction mixture with EtOAc (20 volumes). Wash extensively with 5% aqueous LiCl (3 x 10 volumes) to partition the DMF into the aqueous phase. Wash with brine, dry over Na₂SO₄, and concentrate.
Analytical Characterization & Troubleshooting
Accurate LC-MS monitoring is the most reliable way to troubleshoot this reaction. Because the benzoxazinone intermediate is formed via the loss of water from the starting material, it has a distinct mass signature.
Table 2: LC-MS Monitoring Parameters (ESI+)
Compound
Molecular Formula
Exact Mass
Expected [M+H]⁺
Diagnostic Role
Starting Material
C₁₁H₁₀FNO₃
223.06
224.07
Indicates incomplete activation. Add more coupling reagent.
Benzoxazinone Byproduct
C₁₁H₈FNO₂
205.05
206.06
Indicates activation occurred, but amine trapping is slow. Heat reaction or switch to HATU.
Target Amide
Varies
-
-
Successful product formation.
Troubleshooting Tip: If a large peak at m/z 206.06 persists after 12 hours, the amine is insufficiently nucleophilic to open the benzoxazinone ring. In this scenario, adding a catalytic amount of 4-Dimethylaminopyridine (DMAP) (0.1 eq) and heating to 60 °C can facilitate the ring-opening.
References
[1] Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. URL:[Link]
[2] Al-Mulla, A. (2013). One-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives under mild conditions using iminium cation from cyanuric chloride/dimethylformamide as a cyclizing agent. Chemistry Central Journal, 7, 58. URL:[Link]
[3] Errede, L. A. (1976). Acylanthranils. I. The pathway of quinazolone formation in the reaction of acylanthranils with anilines. The Journal of Organic Chemistry, 41(10), 1763–1765. URL:[Link]
Scaling up the production of CAS 1016869-97-8 for preclinical studies
Process Chemistry & Scale-Up Strategy: High-Yield Production of CAS 1016869-97-8 The transition of a chemical entity from medicinal chemistry to preclinical development requires a fundamental shift in synthetic strategy....
Author: BenchChem Technical Support Team. Date: March 2026
Process Chemistry & Scale-Up Strategy: High-Yield Production of CAS 1016869-97-8
The transition of a chemical entity from medicinal chemistry to preclinical development requires a fundamental shift in synthetic strategy. For the production of CAS 1016869-97-8 (2-cyclopropanamido-5-fluorobenzoic acid), a critical intermediate and pharmacophore in the development of neuroleptic agents and kinase inhibitors[1], early-stage syntheses often rely on halogenated solvents (e.g., dichloromethane) and organic bases (e.g., pyridine or triethylamine). While effective at the milligram scale, these methods suffer from poor atom economy, toxic waste generation, and complex downstream purification.
To achieve multikilogram preclinical batches, we have engineered a highly scalable, self-validating aqueous Schotten-Baumann acylation protocol[2]. By conducting the reaction in a predominantly aqueous environment, this methodology eliminates the need for organic solvents during the reaction phase, drastically improving the environmental factor (E-factor) while leveraging the rapid kinetics of acid chlorides with nucleophilic amines[3].
Mechanistic Rationale & Process Causality
Successful scale-up is not merely about increasing vessel size; it requires a deep understanding of the thermodynamic and kinetic forces governing the reaction. The synthesis of CAS 1016869-97-8 involves the N-acylation of 2-amino-5-fluorobenzoic acid with cyclopropanecarbonyl chloride.
1. The Role of Stoichiometric Sodium Hydroxide (NaOH):
We utilize exactly 2.5 equivalents of aqueous NaOH. The causality behind this specific stoichiometry is three-fold:
Equivalent 1: Deprotonates the carboxylic acid of the starting material, converting it into a highly water-soluble sodium salt. This eliminates the need for organic solvents to achieve a homogeneous reaction mixture.
Equivalent 2: Acts as an acid scavenger, neutralizing the stoichiometric hydrochloric acid (HCl) generated as a byproduct of the acylation[4].
Equivalent 0.5 (Excess): Maintains the bulk solution at pH > 10. This ensures the aniline amino group remains unprotonated and highly nucleophilic, driving the N-acylation forward and suppressing the formation of unreactive protonated amine species. Furthermore, alkaline conditions prevent competitive mixed anhydride formation (O-acylation).
2. Thermal Control (0–5 °C):
Cyclopropanecarbonyl chloride is highly reactive and susceptible to competitive hydrolysis by the aqueous solvent. By depressing the temperature to 0–5 °C, the activation energy barrier for the N-acylation is easily overcome due to the high nucleophilicity of the amine, whereas the background hydrolysis reaction (which forms cyclopropanecarboxylic acid) is kinetically suppressed.
3. pH-Driven Crystallization:
The product, CAS 1016869-97-8, contains a benzoic acid moiety with a pKa of approximately 3.8. Lowering the pH to 2.0–2.5 during the workup ensures >99% protonation. This neutralizes the sodium salt, drastically reducing its aqueous solubility and forcing the product to crystallize out of solution, allowing for simple isolation via filtration without the need for chromatography.
Mechanistic pathways and process controls suppressing side reactions during acylation.
Quantitative Stoichiometry & Material Requirements
The following table summarizes the material requirements normalized for a 1.00 kg input of the starting material.
Reagent
MW ( g/mol )
Equivalents
Mass/Vol (per 1 kg SM)
Process Function
2-Amino-5-fluorobenzoic acid
155.13
1.00
1.00 kg
Starting Material (SM)
Cyclopropanecarbonyl chloride
104.53
1.15
0.77 kg
Acylating Agent
Sodium Hydroxide (10% w/w aq.)
40.00
2.50
6.45 kg
Base / Acid Scavenger
Hydrochloric Acid (2M aq.)
36.46
~2.00
~6.4 L
Precipitating Agent
Purified Water (USP)
18.02
-
10.0 L
Reaction Solvent / Wash
Step-by-Step Pilot Execution Protocol
This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the specified In-Process Control (IPC) criteria are met.
Phase 1: Salt Formation & Dissolution
Charge a 20 L jacketed glass-lined reactor with 10.0 L of Purified Water.
Begin agitation (150 RPM) and charge 1.00 kg of 2-amino-5-fluorobenzoic acid. The mixture will appear as a white suspension.
Slowly add 6.45 kg of 10% w/w aqueous NaOH over 30 minutes.
Validation Check: Verify that the internal temperature remains below 25 °C. The suspension must transition to a clear, pale-yellow solution, confirming complete conversion to the sodium salt. Verify that the pH is ≥ 10.5.
Phase 2: Controlled Acylation
5. Circulate chilled coolant through the reactor jacket to bring the internal temperature to 0–5 °C.
6. Charge 0.77 kg of cyclopropanecarbonyl chloride into a dropping funnel.
7. Begin dropwise addition of the acid chloride over 2.0 hours.
8. Causality Note: The addition rate must be strictly governed by the internal temperature. If the temperature exceeds 5 °C, pause the addition. Exceeding this threshold exponentially increases the rate of acid chloride hydrolysis, which will depress the yield and introduce cyclopropanecarboxylic acid impurities.
Phase 3: In-Process Control (IPC)
9. Once the addition is complete, stir the reaction mixture at 5 °C for 60 minutes.
10. Withdraw a 1.0 mL aliquot, quench with 1.0 mL of methanol, and analyze via HPLC (UV 254 nm).
11. Validation Check: The reaction is deemed complete when the residual 2-amino-5-fluorobenzoic acid is ≤ 1.0% (a/a). If SM > 1.0%, charge an additional 0.05 equivalents of cyclopropanecarbonyl chloride and stir for 30 minutes before re-testing.
Phase 4: Precipitation & Isolation
12. Once IPC passes, slowly add 2M aqueous HCl (~6.4 L) via a dosing pump over 90 minutes while maintaining the internal temperature below 15 °C.
13. Validation Check: Monitor the pH continuously. Stop the HCl addition when the pH stabilizes between 2.0 and 2.5. A thick, white precipitate of CAS 1016869-97-8 will form.
14. Stir the resulting slurry for 2 hours at 10 °C to promote Ostwald ripening, ensuring the growth of large, easily filterable crystals.
15. Discharge the slurry to a Nutsche filter and apply vacuum.
16. Wash the filter cake with 3 × 2.0 L of cold (5 °C) Purified Water to remove residual NaCl and trace cyclopropanecarboxylic acid.
17. Dry the product in a vacuum oven at 45 °C / < 50 mbar for 24 hours until the moisture content (Karl Fischer) is ≤ 0.5%.
Pilot-scale workflow for the synthesis of CAS 1016869-97-8 via aqueous Schotten-Baumann acylation.
Analytical & Quality Control (QC) Data
The scalability and robustness of this protocol have been validated across multiple preclinical pilot batches. The table below demonstrates the consistency of the critical quality attributes (CQAs) achieved using this methodology.
Parameter
Preclinical Specification
Pilot Batch 1 (1.5 kg)
Pilot Batch 2 (5.0 kg)
Analytical Method
Appearance
White to off-white powder
White powder
White powder
Visual Inspection
Isolated Yield
> 85.0%
89.4%
91.2%
Gravimetric
Chemical Purity
≥ 98.0% (a/a)
99.2%
99.5%
HPLC (UV 254 nm)
Residual SM
≤ 0.5% (a/a)
0.15%
0.08%
HPLC (UV 254 nm)
Moisture Content
≤ 1.0% w/w
0.4%
0.3%
Karl Fischer Titration
Heavy Metals
≤ 20 ppm
< 5 ppm
< 5 ppm
ICP-MS
References
Antioxidant and anti-inflammatory potential of newer fused 2,3-disubstituted benzopyrimidines. International Journal for Innovative Research in Multidisciplinary Field.2
Scholars Research Library - Der Pharma Chemica. Der Pharma Chemica. 4
Structure−Activity Relationships of a Series of Substituted Benzamides: Potent D2/5-HT2 Antagonists and 5-HT1a Agonists as Neuroleptic Agents. Journal of Medicinal Chemistry - ACS Publications. 1
WO2018206878A1 - Method for the synthesis of an n-acyl compound without the use of organic solvent or acid chloride. Google Patents. 3
Application Notes and Protocols for the Incorporation of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid in Peptide Synthesis
Introduction: Expanding the Chemical Diversity of Peptides The field of peptide-based drug discovery is in a constant state of evolution, driven by the need for therapeutics with enhanced stability, improved pharmacokine...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Expanding the Chemical Diversity of Peptides
The field of peptide-based drug discovery is in a constant state of evolution, driven by the need for therapeutics with enhanced stability, improved pharmacokinetic profiles, and novel biological activities.[1][2] A key strategy in achieving these advancements is the incorporation of non-proteinogenic, or "unnatural," amino acids into peptide sequences.[1][2][3] These custom-designed building blocks can introduce unique structural and functional motifs, such as conformational constraints, altered side-chain functionalities, and resistance to enzymatic degradation.[2][3][4]
This document provides a detailed guide for researchers on the incorporation of a specific N-acylated anthranilic acid derivative, 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid , into synthetic peptides. N-acylated amino acids are particularly challenging to incorporate due to steric hindrance around the reaction center, which can lead to slow and inefficient peptide bond formation.[5][6] This guide will address these challenges by providing field-proven protocols and explaining the rationale behind key experimental choices, from the synthesis of the building block to the final characterization of the modified peptide.
Understanding the Building Block: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is a synthetic amino acid analog built upon a 2-amino-5-fluorobenzoic acid scaffold.[7][8] The key structural features that influence its reactivity in peptide synthesis are:
N-Acylation: The presence of the cyclopropylcarbonyl group on the nitrogen atom significantly increases steric bulk around the amine. This necessitates the use of potent coupling reagents to overcome the hindered nature of the subsequent peptide bond formation.[5][6][9]
Benzoic Acid Core: The carboxylic acid is attached to an aromatic ring, which can influence its acidity and reactivity compared to standard aliphatic amino acids.
Fluorine Substitution: The fluorine atom at the 5-position can subtly alter the electronic properties of the aromatic ring.
Due to these features, standard coupling conditions may prove insufficient. This guide will focus on robust methods to ensure high-yield incorporation.
Experimental Workflows and Protocols
Part 1: Synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
The first step is the synthesis of the custom amino acid derivative. This is achieved through the acylation of commercially available 2-amino-5-fluorobenzoic acid.
Workflow for Synthesis and Purification
Caption: Workflow for the synthesis of the title compound.
Detailed Protocol:
Dissolution: In a round-bottom flask, dissolve 2-amino-5-fluorobenzoic acid (1 equivalent) and pyridine (1.2 equivalents) in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C in an ice bath.
Acylation: Add cyclopropanecarbonyl chloride (1.1 equivalents) dropwise to the stirred solution.
Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.
Work-up: Quench the reaction with water. Acidify the mixture to a pH of approximately 2 using 1M HCl. Extract the product into ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield pure 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid.
Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.
Part 2: Incorporation into a Peptide via Solid-Phase Peptide Synthesis (SPPS)
This protocol assumes a standard Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy.[1] The incorporation of our custom N-acylated amino acid will be performed as the final N-terminal residue.
Core SPPS Cycle for Standard Amino Acids
Caption: Standard Fmoc-SPPS cycle for peptide elongation.
Protocol for Incorporating the Custom Residue:
This step follows the final Fmoc deprotection of the growing peptide chain attached to the solid support.
Resin Preparation: After the final standard amino acid coupling and subsequent Fmoc deprotection, wash the peptide-resin thoroughly with DMF (3x), DCM (3x), and then DMF (3x) to ensure a clean, neutral environment.
Activation of the Custom Amino Acid:
In a separate vial, dissolve 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (3 equivalents relative to resin loading).
Add a suitable coupling reagent and a base. Due to the sterically hindered nature of this N-acylated residue, a high-potency coupling reagent is essential.[5]
Dissolve the components in a minimal amount of DMF and allow to pre-activate for 5-10 minutes.
Coupling to the Peptide-Resin:
Add the activated amino acid solution to the deprotected peptide-resin.
Allow the coupling reaction to proceed for 2-4 hours at room temperature with gentle agitation.[1] Extended coupling times are recommended to ensure complete reaction with the hindered building block.[1]
Monitoring the Coupling Reaction: Perform a Kaiser test to check for the presence of free primary amines on the resin. For an N-terminal coupling, a negative Kaiser test (beads remain colorless or yellow) indicates a complete reaction.
Washing: After the coupling is complete, wash the resin thoroughly with DMF (3x), DCM (3x), and methanol (3x), then dry under vacuum.[1]
Table 1: Recommended Coupling Reagents for Hindered Amino Acids
Coupling Reagent
Class
Key Advantages
Citation
HATU
Uronium/Aminium Salt
Highly reactive, low racemization, effective for hindered couplings.
Part 3: Cleavage, Purification, and Characterization
Once the synthesis is complete, the modified peptide must be cleaved from the solid support, purified, and its identity confirmed.
Workflow for Post-Synthesis Processing
Caption: Post-synthesis workflow for peptide processing.
Detailed Protocols:
Cleavage from Resin:
Wash the dried peptide-resin with DCM.
Add a cleavage cocktail appropriate for the resin and side-chain protecting groups used (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).[1]
Allow the reaction to proceed for 2-4 hours at room temperature.[1]
Filter the resin and collect the filtrate containing the cleaved peptide.
Peptide Precipitation:
Precipitate the crude peptide by adding the TFA filtrate to a large volume of cold diethyl ether.[1]
Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash.
Purification:
Dissolve the crude peptide in a suitable solvent (e.g., a mixture of acetonitrile and water).
Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[12][13][14] This is the primary technique for purifying peptides and analyzing their purity.[12][13]
Characterization:
Mass Spectrometry (MS): Confirm the molecular weight of the final peptide using techniques like ESI-MS or MALDI-TOF to verify the successful incorporation of the custom residue.[12][14]
High-Performance Liquid Chromatography (HPLC): Assess the purity of the final product.[12][13][15]
Nuclear Magnetic Resonance (NMR) Spectroscopy: For a comprehensive structural analysis, 1D and 2D NMR can be employed to confirm the peptide's structure and the presence of the 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid moiety.[12][13][15]
Trustworthiness and Self-Validation
The protocols described herein are designed to be self-validating. The Kaiser test provides a real-time checkpoint for the completeness of the coupling reaction. The final analytical characterization via HPLC and Mass Spectrometry serves as the ultimate validation, confirming both the purity and the identity of the target peptide.[12][14][15] Should the coupling prove incomplete, the protocol can be adapted by extending the reaction time or performing a second coupling step before proceeding.
Conclusion
The incorporation of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid presents a viable strategy for introducing novel structural features into synthetic peptides. While its N-acylated nature poses a steric challenge, the use of potent coupling reagents like HATU within a well-established SPPS framework allows for its successful integration. The detailed protocols and analytical checkpoints provided in this guide offer a robust pathway for researchers to expand their peptide design toolbox, ultimately facilitating the development of next-generation peptide therapeutics.
References
Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2024, June 17). Vertex AI Search.
Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis. (2025). BenchChem.
Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2025, February 26). ResearchGate.
Overview of Peptide Coupling Reagents. ChemPep.
Incorporation of electrically charged N-alkyl amino acids into ribosomally synthesized peptides via post-translational conversion. Chemical Science (RSC Publishing).
Solid-Phase Unnatural Peptide Synthesis (UPS). Journal of the American Chemical Society.
Peptide Characterisation Supporting Peptide Drug Development. Intertek.
Peptide Coupling Reagents Guide. Sigma-Aldrich.
Peptide Coupling Reagents, More than a Letter Soup. (2011, August 26). Chemical Reviews.
Peptide Characterisation Methods and Impurity Detection. (2023, May 9). Oxford Global.
Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides. ACS Publications.
3 Principles and Practice of Solid-Phase Peptide Synthesis. Oxford Academic.
Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020, March 17). Nowick Lab.
Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec.
Chemical Protein Synthesis Using a Second-Generation N-Acylurea Linker for the Preparation of Peptide-Thioester Precursors. (2015, May 15). ACS Publications.
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Document Type: Advanced Application Note & Self-Validating Protocols
Executive Summary & Strategic Context
The incorporation of fluorine into aromatic systems is a cornerstone of modern drug discovery, dramatically altering a molecule's lipophilicity, metabolic stability, and target binding affinity. Specifically, 5-fluorobenzoic acid derivatives (such as 2-chloro-5-fluorobenzoic acid or 2-amino-5-fluorobenzoic acid) are critical pharmacophores in the synthesis of kinase inhibitors and GPCR modulators.
Historically, accessing these fluorinated precursors relied on the Halex (Halogen Exchange) reaction or Balz-Schiemann diazonium chemistry. These legacy methods require harsh conditions (e.g., >150 °C, stoichiometric potassium fluoride, or explosive intermediates), severely limiting late-stage functional group tolerance.
This application note details the transition to mild, transition-metal-catalyzed fluorination methodologies . By leveraging Cu(I)/Cu(III) Finkelstein-type halide exchange and Pd(II)/Pd(IV) directed C–H activation, chemists can now achieve highly regioselective fluorination of benzoic acid precursors under programmable, self-validating conditions.
Mechanistic Causality & Pathway Analysis
To execute these protocols successfully, one must understand the thermodynamic and kinetic forces governing the catalytic cycles. Transition-metal fluorination is notoriously difficult due to the high lattice energy of fluoride salts and the high electronegativity of fluorine, which makes reductive elimination kinetically sluggish.
A. Copper-Mediated Nucleophilic Fluorination (Aryl Halide Exchange)
Pioneered by [1] and further expanded by the Sanford group, this method converts 5-bromo- or 5-iodobenzoic acid esters into their fluorinated counterparts.
Causality of the Catalyst: The reaction utilizes a Cu(I) source (e.g., [Cu(CH3CN)4]OTf). The electron-rich Cu(I) center undergoes oxidative addition into the aryl-bromide bond, forming an Aryl-Cu(III)-Br intermediate.
Causality of the Fluorine Source: Silver fluoride (AgF) is explicitly chosen over KF. AgF provides a soluble source of nucleophilic fluoride in acetonitrile, while the immediate precipitation of AgBr acts as a thermodynamic sink, driving the equilibrium of the halide exchange forward.
Causality of Anhydrous Conditions: The highly electrophilic Cu(III) intermediate is extremely susceptible to competitive coordination by water, which leads to protodecupration (yielding a des-bromo byproduct). Strict anhydrous conditions are non-negotiable.
Caption: CuI/CuIII catalytic cycle for the nucleophilic fluorination of aryl halides.
B. Palladium-Catalyzed Directed C–H Fluorination
For precursors lacking a pre-installed halogen, directed C–H functionalization offers a streamlined approach. As described by the [2], an electron-deficient amide directing group coordinates to a Pd(II) center, bringing it into proximity with the target C–H bond.
Causality of the Oxidant: NFSI (N-Fluorobenzenesulfonimide) is utilized as a dual-purpose reagent. It acts as a strong oxidant to push the stable Pd(II) metallacycle to a highly reactive Pd(IV) species, while simultaneously delivering the electrophilic fluorine atom required for the subsequent reductive elimination.
The selection of a fluorination strategy depends heavily on the starting material's availability and the electronic nature of the aromatic ring. Table 1 summarizes the operational parameters of the leading catalytic methods for synthesizing 5-fluorobenzoic acid precursors [3][4].
Methodology
Catalyst System
Fluorine Source
Optimal Precursor
Typical Yield
Key Advantage / Limitation
Cu-Catalyzed Halide Exchange
[Cu(CH3CN)4]OTf (10-20 mol%)
AgF (2.0 equiv)
5-Bromo/Iodo-benzoic acid esters
65–85%
Advantage: Mild temp (RT to 50°C).Limit: Requires pre-halogenation.
Pd-Catalyzed C–H Fluorination
Pd(OTf)2(MeCN)4 (10 mol%)
NFSI (1.5 equiv)
Benzoic acid amides
50–75%
Advantage: Avoids pre-functionalization.Limit: Requires directing group installation/removal.
Radical Decarboxylative Fluorination
Cu(MeCN)4BF4 + Photocatalyst
Selectfluor
Isophthalic acid monoesters
40–65%
Advantage: Utilizes abundant carboxylic acids.Limit: Sensitive to over-oxidation.
Experimental Protocols (Self-Validating Systems)
To ensure high scientific integrity, the following protocols are designed as self-validating systems . This means they incorporate mandatory In-Process Controls (IPCs) to verify intermediate success, preventing wasted time on failed catalytic cycles.
Protocol 1: Cu-Catalyzed Synthesis of Ethyl 2-chloro-5-fluorobenzoate
Pre-Reaction Validation (Moisture Check): Perform a Karl Fischer titration on the anhydrous MeCN. Proceed only if H₂O < 15 ppm. Water will fatally quench the Cu(III) intermediate.
Glovebox Setup: Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk flask with [Cu(CH3CN)4]OTf (37.7 mg) and AgF (253.7 mg).
Substrate Addition: Dissolve Ethyl 5-bromo-2-chlorobenzoate (263.5 mg) and the trifluorotoluene internal standard (73.0 mg) in 4.0 mL of anhydrous MeCN. Add this solution to the Schlenk flask.
Reaction Initiation: Seal the flask, remove it from the glovebox, and stir vigorously at 45 °C shielded from light (to prevent AgF degradation).
Self-Validating Checkpoint (IPC at 4 Hours):
Withdraw a 50 µL aliquot via microsyringe under positive argon pressure.
Dilute in 0.5 mL CD3CN and acquire a rapid ¹⁹F NMR spectrum.
Validation Criteria: Compare the integration of the product peak (approx. -115 ppm) against the trifluorotoluene standard (-63.7 ppm). If conversion is < 40%, verify the stirring rate (heterogeneous AgF requires high shear) and check for the presence of a protodehalogenation peak (indicating moisture ingress).
Workup: Once conversion reaches >90% (typically 12-16 hours), cool to room temperature. Dilute with 10 mL diethyl ether and filter through a short pad of Celite to remove AgBr and Cu salts.
Isolation: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc 95:5) to yield the pure 5-fluorobenzoic acid precursor.
Substrate: N-(Quinolin-8-yl)-3-methylbenzamide (1.0 mmol) (Note: Fluorination will occur ortho to the directing group, yielding the 5-fluoro-3-methylbenzoic acid precursor).
Catalyst: Pd(OTf)2(MeCN)4 (0.1 mmol, 10 mol%)
Oxidant/F-Source: NFSI (1.5 mmol)
Solvent: N-methyl-2-pyrrolidinone (NMP)
Step-by-Step Methodology:
Reaction Assembly: In a standard fume hood, charge a 15 mL pressure vial with the benzamide substrate (262.3 mg), Pd(OTf)2(MeCN)4 (57.2 mg), and NFSI (473.0 mg).
Solvent Addition: Add 5.0 mL of NMP. Seal the vial with a PTFE-lined cap.
Heating: Heat the reaction mixture to 110 °C in a pre-equilibrated oil bath for 18 hours.
Self-Validating Checkpoint (Colorimetric & TLC):
The reaction should transition from a pale yellow to a deep amber/brown, indicating the active cycling of Pd species.
Perform TLC (Hexanes/EtOAc 7:3). The highly polar Pd(IV) intermediates will not elute; ensure the disappearance of the starting material spot (Rf ~0.5).
Quenching & Extraction: Cool to room temperature. Quench with 10 mL of saturated aqueous NaHCO3. Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual NMP.
Cleavage of Directing Group (Post-Reaction Validation): To obtain the free 5-fluorobenzoic acid derivative, reflux the isolated amide in 6M HCl/Dioxane (1:1) for 12 hours. Confirm the loss of the quinoline mass fragment (-128 Da) via LC-MS prior to final crystallization.
References
Ribas, X., et al. (2011). "Nucleophilic Aryl Fluorination and Aryl Halide Exchange Mediated by a CuI/CuIII Catalytic Cycle." Journal of the American Chemical Society.
URL:[Link]
Yu, J.-Q., et al. (2011). Cited in: "Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups." Beilstein Journal of Organic Chemistry (2019).
URL:[Link]
MacMillan, D. W. C., et al. (2021). "Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination." Journal of the American Chemical Society.
URL:[Link]
Gouverneur, V., et al. (2018). "Strategies Towards Challenging Fluorination Reactions." C‐H and C‐X Bond Functionalization: Transition Metal Mediation, RSC Books.
URL:[Link]
Technical Notes & Optimization
Troubleshooting
Optimizing HPLC mobile phase for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid resolution
Target Analyte: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Welcome to the Technical Support Center. This guide is enginee...
Author: BenchChem Technical Support Team. Date: March 2026
Target Analyte: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals
Welcome to the Technical Support Center. This guide is engineered to help you troubleshoot and optimize High-Performance Liquid Chromatography (HPLC) methods for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid.
Mechanistic Profiling of the Analyte
To develop a robust separation method, we must first analyze the molecule's structural causality:
Carboxylic Acid Group: Acts as a weak acid with a predicted
pKa
of ~3.3. It is highly sensitive to mobile phase pH, dictating the molecule's ionization state and overall hydrophobicity.
Fluorinated Aromatic Ring: The highly electronegative fluorine atom creates a strong localized dipole, enabling specialized
π−π
and dipole-dipole interactions with aromatic stationary phases.
Cyclopropyl Amide: Provides a neutral, sterically bulky region capable of hydrogen bonding, which can be exploited by protic organic modifiers (like Methanol).
Part 1: Troubleshooting & Diagnostics FAQ
Q: Why does 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid exhibit severe peak tailing and retention time variability across different runs?A: This is a classic symptom of poor pH control. Because the analyte has a
pKa
of approximately 3.3, operating the mobile phase near this pH forces the molecule into a dynamic equilibrium between its unionized (hydrophobic) and ionized (hydrophilic) states. This dual-state existence causes the analyte to partition at different rates as it moves through the column, resulting in split peaks or severe tailing.
Causality & Solution: To ensure consistent retention and a sharp peak shape, the mobile phase pH must be maintained at least 1.5 to 2.0 units below the analyte's
pKa
. Lower the pH to ~2.0 using 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to fully suppress ionization[1].
Q: I have optimized the pH to 2.0, but I am still observing peak tailing. Is the column chemistry responsible?A: Yes. Even with a fully protonated carboxylic acid, the electron-rich regions of the molecule (the amide carbonyl and fluorine atom) can engage in secondary interactions with unbonded, ionized silanol groups (
Si−O−
) on the silica stationary phase[2].
Causality & Solution: Older silica columns have acidic silanols that strongly interact with polar functional groups[3]. Switch to an end-capped, high-purity "Type B" silica column[4]. End-capping physically masks residual silanols, eliminating these secondary retention mechanisms and restoring a symmetrical Gaussian peak shape[2].
Q: How can I improve the resolution of this compound from closely eluting des-fluoro impurities or structural isomers?A: Standard C18 columns rely almost exclusively on hydrophobic dispersion forces, which often fail to resolve subtle structural changes like a single fluorine substitution.
Causality & Solution: Adjusting the mobile phase composition by switching the organic modifier from Acetonitrile (aprotic) to Methanol (protic) can alter hydrogen-bonding dynamics and enhance resolution[5]. If this fails, switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase. These columns leverage
π−π
and dipole-dipole interactions, which are highly sensitive to the electronegative fluorine substitution on your analyte.
Part 2: Self-Validating Experimental Protocol
To guarantee reproducibility, every step in this method development workflow includes a built-in validation metric. Do not proceed to the next step unless the validation criteria are met.
Step 1: Aqueous Mobile Phase Preparation
Action: Measure 1.0 L of LC-MS grade water. Add exactly 1.0 mL of Formic Acid to create a 0.1% v/v solution.
Causality: Formic acid acts as both an acidifier and a volatile buffer, lowering the pH to ~2.7 to suppress the ionization of the carboxylic acid group without damaging the silica bed[1].
Validation Check: Measure the solution with a calibrated pH probe. Metric: The pH must read
2.7±0.1
. If the pH is > 3.0, the buffering capacity is insufficient; discard and remake.
Step 2: Organic Phase Selection & Blending
Action: Prepare a 0.1% v/v Formic Acid solution in HPLC-grade Acetonitrile (ACN).
Causality: ACN provides lower backpressure and sharper peaks for aromatic compounds compared to Methanol. Matching the additive concentration (0.1%) in both the aqueous and organic phases prevents baseline drift during gradient elution[6].
Validation Check: Run a gradient blank (5% to 95% Organic over 15 minutes). Metric: Baseline drift at 254 nm must be
<2 mAU
.
Step 3: Column Equilibration
Action: Install an end-capped C18 or Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.7 µm). Flush the system with 20 column volumes of the initial gradient conditions (e.g., 95% Aqueous / 5% Organic).
Causality: Proper equilibration ensures the stationary phase is fully solvated and the silanol groups are uniformly conditioned by the acidic modifier, preventing retention time drift[3].
Validation Check: Inject a reference standard of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid three times. Metric: Retention time Relative Standard Deviation (RSD) must be
<0.5%
.
Step 4: System Suitability & Resolution Verification
Action: Execute the optimized gradient method injecting a spiked sample containing the target analyte and its closest known impurity.
Causality: Gradient elutions dynamically change the mobile phase polarity, sharpening late-eluting peaks and maximizing peak capacity[6].
Validation Check: Calculate the chromatographic parameters using your data system. Metric: The USP Tailing Factor (
Tf
) for the main peak must be
≤1.5
[4], and the Resolution (
Rs
) between the analyte and the impurity must be
≥2.0
.
Part 3: Quantitative Data Presentation
Selecting the correct buffer is the most critical variable for ionizable compounds. Below is a quantitative comparison of mobile phase additives for optimizing this specific fluorobenzoic acid derivative.
Additive / Buffer
Typical Conc.
Effective pH Range
UV Cutoff (nm)
LC-MS Volatile?
Impact on 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
Formic Acid
0.1% v/v
2.0 - 3.0
210
Yes
Excellent baseline stability; sufficiently suppresses ionization for RP-HPLC[1].
Trifluoroacetic Acid (TFA)
0.1% v/v
~2.0
210
Yes
Strongest ionization suppression; acts as a mild ion-pairing agent for sharper peaks[1].
Potassium Phosphate
10 - 50 mM
2.1 - 3.1
< 200
No
High buffering capacity, but poses a severe risk of precipitation in >80% organic phases[1].
Ammonium Acetate
10 - 20 mM
3.8 - 5.8
210
Yes
Not Recommended. Operates too close to the analyte's
pKa
, causing split peaks.
Part 4: Diagnostic Workflow Visualization
Below is the logical troubleshooting pathway for resolving chromatographic failures related to this compound.
Caption: Diagnostic Workflow for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid HPLC Optimization.
Part 5: References
Application Note: High-Performance Liquid Chromatography Method for the Analysis of 2-Fluorobenzoic Acid
Source: Benchchem
URL:
How to Reduce Peak Tailing in HPLC?
Source: Phenomenex
URL:3
Mobile Phase Optimization: A Critical Factor in HPLC
Source: Phenomenex
URL:5
What Causes Peak Tailing in HPLC?
Source: Chrom Tech, Inc.
URL:2
The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks
Source: Chromatography Online
URL:4
HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers
Source: Sigma-Aldrich
URL:
Preventing thermal degradation of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid during drying
Technical Support Center: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid A Guide to Preventing Thermal Degradation During Drying Operations Welcome to the technical support center for 2-[(Cyclopropylcarbonyl)amino]-...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
A Guide to Preventing Thermal Degradation During Drying Operations
Welcome to the technical support center for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting protocols, and preventative strategies to ensure the stability and integrity of this active pharmaceutical ingredient (API) during the critical drying phase of manufacturing.
Frequently Asked Questions (FAQs)
Q1: What is 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid and why is it sensitive to heat?
2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is a complex organic molecule featuring a benzamide structure. This structure, specifically the amide bond (C-N), is susceptible to cleavage under thermal stress, a process that can be accelerated by the presence of moisture (hydrolysis) or residual catalysts.[1][2] High temperatures provide the necessary activation energy to break this bond, leading to the formation of impurities and a reduction in the purity and efficacy of the API.
Q2: What are the typical signs of thermal degradation in this compound?
Visual signs of degradation can include a change in color (e.g., yellowing or browning) of the powder, a change in odor, or a failure to meet purity specifications when analyzed by techniques like High-Performance Liquid Chromatography (HPLC).[3][4] Analytically, degradation is confirmed by the appearance of new peaks in the chromatogram, representing degradation products, and a corresponding decrease in the peak area of the parent API.
Q3: What is the maximum safe drying temperature for this API?
There is no single "safe" temperature; it is highly dependent on other factors, including the drying method, duration, pressure (in the case of vacuum drying), and the nature of residual solvents. A crucial first step is to perform thermal analysis using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[5][6][7] TGA will identify the onset temperature of weight loss due to decomposition, while DSC can reveal melting points and other thermal events.[5][6][8][9] As a general rule, drying temperatures should be kept significantly below the decomposition onset temperature identified by TGA.
Q4: Is vacuum drying a better option than atmospheric tray drying?
For heat-sensitive APIs like this one, vacuum drying is almost always the superior choice.[10][11] By reducing the ambient pressure, a vacuum oven lowers the boiling point of residual solvents (like water, ethanol, or acetone).[11] This allows for efficient solvent removal at a much lower temperature than would be required at atmospheric pressure, thereby minimizing the risk of thermal degradation.[10][11]
This section addresses specific problems you may encounter during the drying process.
Problem 1: My final product is discolored (yellow/brown) after drying.
Probable Cause
Recommended Solution
Scientific Rationale
Excessive Drying Temperature
Immediately reduce the oven setpoint. Validate the new temperature by performing a small-scale drying study and analyzing the product for purity via HPLC.
The most common cause of discoloration is thermal decomposition. Even a slight excursion above the stability threshold can initiate degradation pathways that produce colored impurities.
Prolonged Drying Time
Optimize the drying time. Monitor the residual solvent levels at set intervals to determine the point at which solvent removal plateaus. End the drying cycle once the target solvent level is reached.
Thermal degradation is a function of both temperature and time. Unnecessarily long exposure to heat, even at a "safe" temperature, can lead to cumulative degradation.
Presence of Oxygen
If using a standard oven, switch to a vacuum oven or an oven with a nitrogen purge capability.[12]
The benzamide structure can be susceptible to thermo-oxidative degradation.[13] Removing oxygen from the drying atmosphere by using a vacuum or an inert gas like nitrogen can prevent these specific degradation pathways.
Problem 2: HPLC analysis shows a significant increase in impurities post-drying.
Probable Cause
Recommended Solution
Scientific Rationale
Co-elution of Impurities
Review and re-validate your HPLC method to ensure it is a "stability-indicating" method.[3][4][14] This may involve adjusting the mobile phase, gradient, or column type to resolve the API from all potential degradants.
An HPLC method that is not stability-indicating may fail to separate new degradation products from the main API peak, leading to inaccurate purity assessments. A validated method ensures all impurities are detected.[3][15]
Localized Overheating ("Hot Spots")
Ensure uniform heat distribution in the oven. For tray dryers, rotate trays periodically. For fluid bed dryers, ensure proper fluidization. Check oven calibration and performance.
Uneven heating can cause portions of the batch to be exposed to temperatures far exceeding the setpoint, leading to localized degradation that contaminates the entire batch.
Residual Acid/Base from Synthesis
Ensure the API is properly washed and neutralized before the drying step. Check the pH of a suspension of the wet cake.
Residual acidic or basic catalysts from the synthesis can significantly lower the decomposition temperature of the API by catalyzing hydrolytic degradation of the amide bond.[1][16]
Troubleshooting Workflow
The following diagram outlines a logical workflow for diagnosing and resolving thermal degradation issues.
A decision tree for troubleshooting thermal degradation.
Best Practices & Preventative Measures
Proactive measures are the most effective way to ensure the stability of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid.
Comprehensive Thermal Characterization: Before defining a drying protocol, perform TGA and DSC analyses on a representative batch of the wet API.[17] This provides empirical data on the thermal limits of your specific material.
Select the Appropriate Drying Technology: For this heat-sensitive API, prioritize drying methods that operate at lower temperatures. The hierarchy of preference is typically:
Lyophilization (Freeze Drying): The gentlest method, ideal for highly sensitive materials, as it removes water via sublimation from a frozen state.[10][18]
Vacuum Oven Drying: Highly effective at removing solvents at low temperatures.[10][11]
Fluid Bed Drying (with controlled inlet temperature): Can be efficient, but requires careful control to avoid overheating.[10]
Tray Drying (with Nitrogen Purge): A less ideal option that should only be used with low temperatures and an inert atmosphere.
Process Parameter Optimization:
Temperature: Set the drying temperature at least 20-30°C below the onset of decomposition determined by TGA.
Pressure: For vacuum drying, use the lowest pressure reasonably achievable by your system to maximize the reduction in solvent boiling points.
Loading: Do not overload trays. A thinner, uniform powder bed facilitates more efficient and consistent solvent removal, reducing the required drying time.
In-Process Monitoring: Do not rely on a fixed drying time. Periodically and carefully sample the material (if possible) to test for residual solvents using a Loss on Drying (LOD) analyzer or Gas Chromatography (GC). Conclude the process once the desired solvent level is achieved.
Key Analytical Protocols
Accurate analysis is critical for both preventing and diagnosing thermal degradation.
Protocol 1: Determining Decomposition Temperature via TGA
Objective: To identify the temperature at which the API begins to degrade.
Instrument Setup: Calibrate the Thermogravimetric Analyzer (TGA) for temperature and mass according to the manufacturer's instructions.
Sample Preparation: Accurately weigh 5-10 mg of the wet API into a TGA pan (typically aluminum or platinum).
Method Parameters:
Atmosphere: Nitrogen (to prevent oxidative degradation during analysis).
Flow Rate: 20-50 mL/min.
Temperature Program:
Equilibrate at 30°C.
Ramp temperature from 30°C to 300°C at a rate of 10°C/min.[8]
Data Analysis: Plot the mass (%) versus temperature (°C). The onset of decomposition is the temperature at which a significant, non-solvent-related weight loss begins. This temperature is a critical limit that should not be approached during drying.[5]
Protocol 2: Establishing a Stability-Indicating HPLC Method
Objective: To develop an HPLC method that can separate the parent API from all potential process impurities and thermal degradants.[4][14]
Forced Degradation Study: Intentionally degrade the API under various stress conditions (e.g., heat, acid, base, oxidation) to generate a full spectrum of potential impurities.[15]
Column and Mobile Phase Screening:
Column: Start with a standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile or Methanol.
Gradient Optimization: Develop a gradient elution method that starts with a high percentage of Mobile Phase A and gradually increases the percentage of Mobile Phase B. The goal is to achieve baseline separation between the main API peak and all peaks generated during the forced degradation study.
Detection: Use a UV detector set at a wavelength that provides a good response for both the API and the impurities. A photodiode array (PDA) detector is ideal for checking peak purity.[3]
Validation: Once optimized, validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.
Experimental Workflow: Method Development & Validation
Workflow for developing a stability-indicating HPLC method.
References
ResolveMass Laboratories Inc. (2026, January 23). TGA Analysis in Pharmaceuticals.
Improved Pharma. (2022, January 7). Thermogravimetric Analysis.
Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals.
IRJPMS. Stability Indicating HPLC Method Development: A Review.
LCGC International. (2026, March 16). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
TA Instruments. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
ResearchGate. Stability Indicating HPLC Method Development: A Review.
Quest Journals. Development of Validated Stability-Indicating Assay Methods- Critical Review.
TA Instruments. The Use Of Differential Scanning Calorimetry And Modulated Differential Scanning Calorimetry To Study Material Interactions Of APIs And Excipients.
Upperton Pharma Solutions. API and OSD Processing Considerations when Spray Drying.
Senieer. (2023, November 17). Drying Machines for API (Active Pharmaceutical Ingredient): Types and Applications.
R Discovery. (1994, January 1). Thermal stability and degradation of aromatic polyamides. 1. Pyrolysis and hydrolysis pathways, kinetics and mechanisms of N-phenylbenzamide.
Equilibar. (2021, February 16). APIs and Vacuum Drying.
Biopharma Group. How To Ensure Your API Is Compatible With Its Formulation.
MDPI. (2024, April 11). Recycling and Degradation of Polyamides.
ResearchGate. Thermal degradation and ageing of segmented polyamides | Request PDF.
NIST Technical Series Publications. Mechanism of the degradation of polyamides.
Technical Support Center: Optimizing Reaction Temperature for Cyclopropylcarbonyl Chloride Coupling
Welcome to the technical support center for handling and optimizing reactions with cyclopropylcarbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this hig...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for handling and optimizing reactions with cyclopropylcarbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this highly reactive and valuable building block. The unique strained-ring structure of cyclopropylcarbonyl chloride offers distinct advantages in medicinal chemistry but also presents specific challenges, primarily related to its reactivity and stability.[1] Temperature control is not merely a suggestion but a critical parameter for ensuring reaction success, maximizing yield, and minimizing impurities.
This document provides direct answers to common issues encountered in the laboratory, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the knowledge to troubleshoot and optimize your coupling reactions effectively.
Troubleshooting Guide
This section addresses specific experimental problems in a direct question-and-answer format.
Q1: My reaction is giving a low yield. Could the temperature be the problem?
A1: Yes, an incorrect reaction temperature is a very common cause of low yields. The issue can stem from two opposing problems:
Temperature Too Low: The reaction may lack the necessary activation energy to proceed at a reasonable rate. If you observe a significant amount of unreacted starting material after an appropriate reaction time, a carefully controlled increase in temperature may be necessary. However, this should be done cautiously and with frequent monitoring.
Temperature Too High: This is a more frequent issue. Excessively high temperatures can lead to the degradation of the acyl chloride, the substrate, or the product.[2] For sensitive substrates, especially in Friedel-Crafts acylations, high heat can promote polymerization or the formation of tar-like substances, which directly reduces the yield of the desired product.[2]
Recommended Action: Always start your reaction at a low temperature (e.g., 0 °C or even -15 °C) to control the initial exothermic release, especially during the addition of the acyl chloride.[3] After the addition is complete, allow the reaction to warm slowly to room temperature. If the reaction is sluggish, you can then gently heat it, monitoring progress by TLC or LC-MS to find the "sweet spot" where the reaction proceeds cleanly without significant byproduct formation.
Q2: My reaction mixture turned dark and formed a tar-like substance. What went wrong?
A2: The formation of dark, often intractable, material is a classic sign that the reaction temperature was too high.[2] This is particularly common in Friedel-Crafts acylations where a strong Lewis acid is used. The combination of a highly reactive acyl chloride and a powerful catalyst can easily lead to uncontrolled polymerization of either the starting material or the newly formed ketone product, which is often more reactive than the starting arene.
Recommended Action:
Lower the Initial Temperature: Immediately repeat the experiment, but pre-cool the reaction vessel to 0 °C or lower in an ice or ice/salt bath before adding the acylating agent.
Control the Addition: Add the cyclopropylcarbonyl chloride solution dropwise over a prolonged period (e.g., 30-60 minutes) to dissipate the heat generated from the reaction and the complexation with the Lewis acid.
Maintain Low Temperature: Ensure the temperature does not rise significantly during the addition. Once the addition is complete, you can let the reaction stir at the low temperature for a period before considering a gradual warm-up to room temperature.
Q3: I'm observing significant formation of cyclopropanecarboxylic acid as a byproduct. How can I prevent this?
A3: The presence of cyclopropanecarboxylic acid is a direct result of the hydrolysis of cyclopropylcarbonyl chloride.[4] This acyl chloride is extremely sensitive to moisture and will react violently with water.[5][6]
Recommended Action: This is a problem of reaction setup and reagent quality, not just temperature, although higher temperatures can accelerate the hydrolysis of any present moisture.
Ensure Anhydrous Conditions: All glassware must be rigorously oven- or flame-dried. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.
Inert Atmosphere: Conduct the entire experiment under an inert atmosphere of nitrogen or argon. This prevents atmospheric moisture from entering the reaction.
Reagent Quality: Use a fresh bottle of cyclopropylcarbonyl chloride if possible. If the bottle has been opened previously, the material at the top may be partially hydrolyzed. Consider purifying the acyl chloride by distillation if its quality is suspect.[4]
Q4: The reaction isn't starting or is proceeding very slowly, even at room temperature. Should I just increase the heat?
A4: While a lack of reaction can be due to insufficient temperature, you must first rule out other common causes before applying heat.
Recommended Action:
Verify Reagent Activity: First, ensure your other reagents and catalysts are active. For a Friedel-Crafts reaction, is the Lewis acid fresh? For an amide coupling, is the amine nucleophilic enough and is the base appropriate?
Check for Deactivated Substrates: In Friedel-Crafts reactions, if your aromatic substrate has strongly electron-withdrawing groups (e.g., -NO₂, -CN), it may be too deactivated to react under standard conditions.[2][7] In such cases, a higher temperature or a stronger Lewis acid might be necessary, but proceed with caution due to the risk of side reactions.
Incremental Temperature Increase: If all other factors are optimal, a gradual increase in temperature is warranted. Warm the reaction in 10-15 °C increments, holding at each new temperature for 30-60 minutes while monitoring the reaction progress. This methodical approach helps identify the minimum temperature required for the reaction to proceed, which is often the optimal temperature for achieving a clean conversion.
Frequently Asked Questions (FAQs)
Q1: What is a safe and effective starting temperature for coupling cyclopropylcarbonyl chloride with an amine or alcohol?
A1: For nucleophilic substitution with amines or alcohols, a starting temperature of 0 °C is highly recommended. These reactions are typically very fast and exothermic. Adding the acyl chloride to a cooled solution of the nucleophile and any necessary base (like triethylamine or pyridine for amide couplings) allows for excellent control of the reaction rate and prevents temperature spikes that could lead to side reactions or degradation.[3] After the addition is complete, the reaction can usually be allowed to warm to room temperature to ensure it goes to completion.
Q2: What is the recommended temperature profile for a Friedel-Crafts acylation using cyclopropylcarbonyl chloride?
A2: A carefully controlled, stepwise temperature profile is critical for Friedel-Crafts acylation.
Initial Cooling (0 °C to -10 °C): Cool the mixture of the aromatic substrate, solvent, and Lewis acid catalyst before adding the acyl chloride.
Slow Addition (Maintain 0 °C to 5 °C): Add a solution of cyclopropylcarbonyl chloride dropwise, ensuring the internal temperature does not exceed 5 °C.[2]
Stir at Low Temperature (0 °C to RT): After addition, let the reaction stir at the low temperature for 30-60 minutes.
Gradual Warming (RT to Reflux, if needed): Monitor the reaction. If it is incomplete, allow it to warm to room temperature. Only if the reaction remains stalled should you consider gentle heating. The final temperature depends heavily on the reactivity of the aromatic substrate.
Q3: How does the stability of cyclopropylcarbonyl chloride itself affect temperature choice?
A3: Cyclopropylcarbonyl chloride is stable under recommended storage conditions (refrigerated, below 4°C).[4][8] However, it can undergo thermal decomposition at elevated temperatures. Hazardous decomposition products include hydrogen chloride gas and carbon oxides.[5][9] While its boiling point is 119 °C, you should avoid prolonged heating near this temperature.[9] The primary concern is not typically unimolecular decomposition during the reaction, but rather heat-induced side reactions with other components in the flask.
Q4: Can the cyclopropane ring open or rearrange at elevated temperatures during coupling?
A4: The cyclopropyl group is a strained ring system, but the cyclopropylcarbonyl moiety is generally robust under standard acylation conditions. Ring-opening or rearrangement is not a common side reaction during typical amide, ester, or Friedel-Crafts couplings conducted at temperatures between 0 °C and moderate reflux (e.g., < 80-100 °C). The greater risk from excessive heat is almost always polymerization, substrate/product decomposition, or other side reactions rather than the destruction of the cyclopropane ring itself.[2]
Data Summary: Recommended Starting Temperatures
The following table provides general guidelines for starting temperatures. Optimization will be required for specific substrates and reaction scales.
Coupling Type
Typical Substrate
Recommended Starting Temp. (°C)
Key Considerations
Amide Coupling
Primary/Secondary Amines
0 °C
Highly exothermic; requires slow addition and a non-nucleophilic base (e.g., Et₃N).[3]
Esterification
Alcohols, Phenols
0 °C to Room Temp
Often requires a base like pyridine. Less exothermic than amidation but cooling is still advised.
Friedel-Crafts Acylation
Aromatic/Heteroaromatic Compounds
-10 °C to 0 °C
Requires a stoichiometric Lewis acid (e.g., AlCl₃). Very sensitive to high temperatures.[2]
Suzuki-type Coupling
Organoboron Reagents
Room Temperature
Requires a palladium catalyst and anhydrous conditions. Temperature may be increased to 50-80 °C if the reaction is slow.[10]
Experimental Protocol: General Procedure for Amide Coupling with Temperature Control
This protocol outlines a standard procedure for acylating an amine, emphasizing the critical points of temperature management.
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.
Reagent Preparation: In the flask, dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in an appropriate anhydrous solvent (e.g., DCM, THF). In the dropping funnel, prepare a solution of cyclopropylcarbonyl chloride (1.1 equivalents) in the same anhydrous solvent.
Initial Cooling: Cool the stirred amine solution to 0 °C using an ice-water bath.
Controlled Addition: Add the cyclopropylcarbonyl chloride solution dropwise from the funnel to the cooled amine solution over 15-30 minutes. Use a thermometer to monitor the internal temperature and adjust the addition rate to keep it below 5 °C.
Reaction: After the addition is complete, allow the reaction to continue stirring at 0 °C for 30 minutes. Then, remove the ice bath and allow the mixture to slowly warm to room temperature. Stir for 1-4 hours, monitoring progress by TLC or LC-MS.
Work-up: Upon completion, quench the reaction by carefully adding water or a saturated aqueous solution (e.g., NaHCO₃). Proceed with extraction, washing, and purification.[4]
Workflow for Temperature Optimization
This diagram illustrates a logical workflow for troubleshooting and optimizing the reaction temperature for a cyclopropylcarbonyl chloride coupling reaction.
Caption: Decision workflow for optimizing reaction temperature.
References
Loba Chemie. (n.d.). Cyclopropanecarbonyl Chloride - Material Safety Data Sheet (MSDS). [Link]
Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Cyclopropanecarboxylic Acid Chloride, 98% (GC). [Link]
Thermo Fisher Scientific. (2010, May 14). SAFETY DATA SHEET: Cyclopropanecarbonyl chloride. [Link]
Kaiser, E. W., & Wallington, T. J. (2010). Kinetics of the reactions of CH2Cl, CH3CHCl, and CH3CCl2 radicals with Cl2 in the temperature range 191-363 K. The Journal of Physical Chemistry A, 114(14), 4805–4810. [Link]
Jedrzejczak, M., & Motie, R. E. (2003). Kinetics of Reactions of Acyl Halides. V. Reactions of Acyl Chlorides with Substituted Piperidines in Benzene Solution. The Journal of Organic Chemistry, 21(2), 233-236. [Link]
Vera, M., Antiñolo, M., & Albaladejo, J. (2013). Kinetic and mechanistic study of Cl reactions with aliphatic thiols. Temperature dependence. Atmospheric Environment, 77, 516-524. [Link]
Sanabria, G., et al. (2017). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing.
Google Patents. (2015). CN104292089A - Synthetic process of 1-chloro-cyclopropanecarbonyl chloride.
Reddy, G. S., et al. (2022). Rapid Access to Arylated and Allylated Cyclopropanes via Brønsted Acid-Catalyzed Dehydrative Coupling of Cyclopropylcarbinols. The Journal of Organic Chemistry, 87(11), 7439–7452. [Link]
Perna, F. M., et al. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. Molecules, 27(22), 7943. [Link]
Lee, S., et al. (2022). Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones. Organic & Biomolecular Chemistry, 20(46), 9153-9158. [Link]
The Organic Chemistry Tutor. (2017, July 6). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. [Link]
Reddit r/OrganicChemistry. (2024, September 14). Acid chloride reaction with amine. [Link]
Onyamboko, N. V., et al. (2020). The reactivity of acyl chlorides towards sodium phosphaethynolate, Na(OCP): a mechanistic case study. Chemical Science, 11(21), 5480-5487. [Link]
El-Faham, A., et al. (2022). Reaction Optimization for Greener Chemistry with a Comprehensive Spreadsheet Tool. Molecules, 27(23), 8503. [Link]
Bellina, F., & Rossi, R. (2010). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 14(8), 799-822. [Link]
Google Patents. (2013). CZ302384B6 - Process for preparing cyclopropyl carboxylic acid chloride.
Rhule, S. (n.d.). Effect of Temperature on Amine-CO2 Reaction Kinetics. University of Regina. [Link]
LibreTexts Chemistry. (2015, July 18). 15.12: Limitations of Friedel-Crafts Alkylations. [Link]
Perna, F. M., et al. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. MDPI. [Link]
Rousseaux, S. A. L., & Li, C. (2023). Metal-catalysed C-C bond formation at cyclopropanes. Nature Synthesis, 2(10), 919-930. [Link]
Li, J., et al. (2011). Optimization of cross-coupling reaction for synthesis of antitumor drug vismodegib. Chinese Journal of Medicinal Chemistry.
ResearchGate. (2026, March 13). (PDF) CuCl-Promoted β-Acylation of Cyclopropanols with Thioesters. [Link]
Ahmed, F., et al. (2020). Effect of Various Parameters on the Thermal Stability and Corrosion of CO2-Loaded Tertiary Amine Blends. Applied Sciences, 10(10), 3569. [Link]
Li, M., et al. (2023). Visible light-mediated 1,3-acylative chlorination of cyclopropanes employing benzoyl chloride as bifunctional reagents in NHC catalysis. ChemRxiv. [Link]
Mottaghi, H. R., & Samani, F. (2014). The impurities effect on thermal degradation and corrosivity of amine solution in South Pars gas sweetening plants. Journal of Natural Gas Science and Engineering, 21, 956-961. [Link]
LibreTexts Chemistry. (2019, June 5). 20.17: Reactions of Acid Chlorides. [Link]
Frailie, P. (2013). Thermal Degradation and Corrosion of Amines for CO2 Capture.
Troubleshooting incomplete conversion in 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid synthesis
Technical Support Center: Synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid A Guide for Researchers, Scientists, and Drug Development Professionals This technical support center provides in-depth troublesh...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
A Guide for Researchers, Scientists, and Drug Development Professionals
This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid. This molecule is a key intermediate in the development of various pharmaceutical agents, and achieving high conversion rates is crucial for efficient drug development pipelines.
Frequently Asked Questions (FAQs)
Q1: My reaction shows a significant amount of unreacted 2-amino-5-fluorobenzoic acid. What is the most common cause?
A1: The most frequent cause of incomplete conversion is the degradation of the acylating agent, cyclopropanecarbonyl chloride, due to moisture. This reagent is highly susceptible to hydrolysis, which converts it to the unreactive cyclopropanecarboxylic acid.[1][2] Ensure that the reagent is fresh, stored under anhydrous conditions, and handled under an inert atmosphere (e.g., argon or nitrogen).
Q2: I observe a precipitate forming as soon as I add the cyclopropanecarbonyl chloride. Is this normal?
A2: Yes, the initial formation of a precipitate is expected. This is likely the hydrochloride salt of the starting amine, which forms as a byproduct of the acylation reaction. The added base, such as triethylamine or pyridine, will neutralize this and allow the reaction to proceed. However, if the precipitate persists and the reaction does not progress, it could indicate insufficient base or poor solubility of the starting materials.
Q3: Can I use a different base instead of triethylamine or pyridine?
A3: While triethylamine and pyridine are common choices for scavenging the HCl byproduct, other non-nucleophilic organic bases can be used.[3] Inorganic bases like sodium carbonate or potassium carbonate can also be employed, particularly in biphasic Schotten-Baumann conditions.[4] The choice of base can influence reaction kinetics and solubility, so it may require optimization for your specific conditions.
Q4: How can I effectively monitor the progress of the reaction?
A4: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most effective techniques for monitoring the reaction.[3][5] For TLC analysis, a mobile phase of ethyl acetate/hexanes with a small amount of acetic acid can effectively separate the starting material, product, and any major byproducts. Staining with potassium permanganate can help visualize the spots.
In-Depth Troubleshooting Guides
Issue 1: Low Yield and Incomplete Conversion
Incomplete conversion is a primary obstacle in this synthesis. The following sections break down potential causes and provide actionable solutions.
The purity and proper handling of reagents are paramount for a successful reaction.
Potential Cause
Troubleshooting Steps & Solutions
Degradation of Cyclopropanecarbonyl Chloride
Verify Reagent Quality: If the cyclopropanecarbonyl chloride has been opened multiple times or stored improperly, it may have hydrolyzed.[1][3] A color change from colorless to yellow can indicate degradation.[3] Solution: Use a fresh, high-purity bottle of cyclopropanecarbonyl chloride. Employ anhydrous techniques, such as using a syringe or cannula under an inert atmosphere, to dispense the reagent.[1] For suspect reagents, purification by distillation may be possible for experienced chemists.[3][6]
Impure 2-Amino-5-fluorobenzoic Acid
Check Starting Material Purity: Impurities in the 2-amino-5-fluorobenzoic acid can interfere with the reaction. Verify the purity by melting point (lit. 181-183 °C) or analytical techniques like NMR.[7] Solution: If necessary, recrystallize the 2-amino-5-fluorobenzoic acid from a suitable solvent, such as xylene or a mixture of dichloromethane and methanol, to remove impurities.[8][9]
Presence of Moisture in the Reaction
Ensure Anhydrous Conditions: Trace amounts of water in the solvent or on the glassware can hydrolyze the cyclopropanecarbonyl chloride. Solution: Use anhydrous solvents. Oven-dry or flame-dry all glassware before use and assemble the reaction under an inert atmosphere of nitrogen or argon.[3]
Optimizing reaction parameters is critical for driving the reaction to completion.
Parameter
Impact on Conversion & Troubleshooting
Base
Role of the Base: The base neutralizes the HCl generated during the reaction, which would otherwise protonate the starting amine, rendering it unreactive.[10] Troubleshooting: Ensure at least one equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine) is used.[3] In some cases, using a slight excess (1.1-1.2 equivalents) can be beneficial.
Temperature
Controlling Exothermicity: The acylation reaction is often exothermic. Troubleshooting: The dropwise addition of cyclopropanecarbonyl chloride to a cooled solution (0 °C) of the amine helps to control the reaction rate and prevent side reactions.[3] After the addition is complete, allowing the reaction to warm to room temperature is typically sufficient for completion.[3]
Solvent
Solubility is Key: The starting materials and intermediates must be soluble in the chosen solvent. Troubleshooting: Anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are good choices.[3][11] If solubility of 2-amino-5-fluorobenzoic acid is an issue, gentle warming or sonication may aid dissolution before cooling for the addition of the acyl chloride.
Reaction Time
Monitoring for Completion: Insufficient reaction time will lead to incomplete conversion. Troubleshooting: Monitor the reaction by TLC or LC-MS until the starting amine is no longer detectable.[3] Typical reaction times can range from a few hours to overnight.
Issue 2: Formation of Byproducts
The formation of byproducts can complicate purification and reduce the overall yield.
Cyclopropanecarboxylic Acid: This is the primary byproduct resulting from the hydrolysis of cyclopropanecarbonyl chloride.[1] Its presence is a strong indicator of moisture in the reaction.
Prevention: Strict adherence to anhydrous techniques is the most effective preventative measure.[3]
Diacylated Product: In some cases, the amine can be acylated twice.
Prevention: This is generally less common with anilines under these conditions but can be minimized by slow, controlled addition of the acyl chloride at low temperatures.
Tar-like Substances: The formation of dark, tarry materials can occur, especially if the reaction is overheated or if there are impurities in the starting materials.[12]
Prevention: Maintain strict temperature control and ensure all reactants are fully dissolved before any heating is applied.[12]
Experimental Workflows & Diagrams
General Reaction Pathway
The synthesis is a nucleophilic acyl substitution, specifically an amidation reaction. The lone pair of electrons on the nitrogen atom of 2-amino-5-fluorobenzoic acid attacks the electrophilic carbonyl carbon of cyclopropanecarbonyl chloride.
Caption: General synthesis of the target molecule.
Troubleshooting Logic Flow
When encountering incomplete conversion, a systematic approach to troubleshooting is essential.
Caption: Decision tree for troubleshooting incomplete conversion.
Protocol: Synthesis of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid
This protocol outlines a general procedure. Modifications may be necessary based on laboratory conditions and reagent purity.
Preparation:
Under an inert atmosphere (nitrogen or argon), add 2-amino-5-fluorobenzoic acid (1.0 eq.) to a flame-dried round-bottom flask equipped with a magnetic stir bar.
Add anhydrous dichloromethane (DCM) to dissolve the starting material.
Add triethylamine (1.1 eq.) to the solution.
Cool the flask to 0 °C in an ice-water bath.
Reaction:
In a separate dry flask, dissolve cyclopropanecarbonyl chloride (1.05 eq.) in anhydrous DCM.
Add the cyclopropanecarbonyl chloride solution dropwise to the cooled amine solution over 15-30 minutes with vigorous stirring.[3]
After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.
Monitoring and Work-up:
Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting amine is consumed.
Upon completion, quench the reaction by the slow addition of water.
Transfer the mixture to a separatory funnel and add more DCM.
Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification:
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel.
References
CN118812351A - A kind of preparation method of cyclopropanecarbonyl chloride - Google Patents.
Gemo, G., et al. (2021). Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. Reaction Chemistry & Engineering, 6(8), 1436-1446. Available at: [Link]
CN1477097A - The preparation method of 2-amino-5-fluorobenzoic acid - Google Patents.
Sreenivasa, S., et al. (2013). 2-Amino-5-fluorobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 3), o387. Available at: [Link]
Write a short note on the following. Schotten-Baumann reaction - Chemistry. Shaalaa.com. Available at: [Link]
Schotten-Baumann Reaction - Organic Chemistry Portal. Available at: [Link]
(PDF) 2-Amino-5-fluorobenzoic acid - ResearchGate. Available at: [Link]
Schotten–Baumann reaction - Wikipedia. Available at: [Link]
Foley, D. P., et al. (2019). Advanced Real‐Time Process Analytics for Multistep Synthesis in Continuous Flow. Chemistry – A European Journal, 25(6), 1533-1538. Available at: [Link]
El-Gindy, A., et al. (2014). First derivative and ratio spectra-zero crossing spectrophotometric and TLC-densitometric methods for the simultaneous determination of antipyrine, benzocaine and p-aminobenzoic acid. Analytical Methods, 6(13), 4569-4580. Available at: [Link]
Liu, J., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. Molecules, 28(4), 1973. Available at: [Link]
Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Dissertation. Available at: [Link]
Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil. Available at: [Link]
Dao, H. T., et al. (2023). Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome. eScholarship. Available at: [Link]
Rogova, T., et al. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. Chemistry – A European Journal, 27(65), 18188-18195. Available at: [Link]
2-Amino-5-fluorobenzoic acid 97 446-08-2 - MilliporeSigma. Available at: [Link]
Shendage, D. M., et al. (2004). Highly Efficient Stereoconservative Amidation and Deamidation of α-Amino Acids. Organic Letters, 6(21), 3675-3678. Available at: [Link]
Discovery of N-[5-({2-[(cyclopropylcarbonyl)amino]imidazo[1,2-b]pyridazin-6-yl}oxy). Available at: https://www.sciencedirect.com/science/article/pii/S096808961300388X
Struggling with amide coupling : r/Chempros - Reddit. Available at: [Link]
Acylation of 2-amino-5,5-dimethyl-Δ1-pyrroline 1-oxide - Journal of the Chemical Society C. Available at: [Link]
WO1985000809A1 - The synthesis of cyclopropane amino acids and peptides - Google Patents.
2-amino-5-fluoro-benzoic acid - PubMed. Available at: [Link]
Excitatory amino acids. Synthesis of (RS)-2-amino-3-(5-cyclopropyl-3-hydroxyisoxazol-4-yl)propionic acid, a new potent and specific AMPA receptor agonist - Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
A Guide to the Cross-Validation of NMR and FTIR Spectroscopic Data for Structural Elucidation
In the landscape of modern chemical analysis, particularly within drug discovery and development, the unambiguous determination of a molecule's structure is paramount.[1] While individual spectroscopic techniques provide...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern chemical analysis, particularly within drug discovery and development, the unambiguous determination of a molecule's structure is paramount.[1] While individual spectroscopic techniques provide valuable pieces of the puzzle, a truly robust structural confirmation relies on the synergistic cross-validation of complementary data. This guide provides an in-depth exploration of the cross-validation of two of the most powerful techniques in the chemist's arsenal: Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.
While this guide is broadly applicable, it is framed around the analytical rigor required for the characterization of novel chemical entities. Due to the absence of publicly available spectroscopic data for CAS 1016869-97-8, we will use a representative hypothetical molecule, which we will refer to as "Compound X," to illustrate the principles and workflows of this critical cross-validation process.
I. The Theoretical Cornerstones of Structural Analysis
A profound understanding of the theoretical underpinnings of each technique is essential to appreciate their complementary nature.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecular Skeleton
NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure, dynamics, and chemical environment of compounds. It operates on the principle that atomic nuclei with a non-zero spin, when placed in a strong magnetic field, can absorb and re-emit electromagnetic radiation at a specific frequency.[2] This phenomenon, known as resonance, is highly sensitive to the local electronic environment of each nucleus.
For the organic chemist, ¹H and ¹³C NMR are the most informative.
¹H NMR provides information about the number of different types of protons, their electronic environments (chemical shift), the number of neighboring protons (multiplicity), and the relative number of protons of each type (integration).
¹³C NMR reveals the number of different types of carbon atoms and their chemical environments, offering a direct view of the carbon backbone of the molecule.
The unparalleled strength of NMR lies in its ability to elucidate the precise connectivity of atoms, making it an indispensable tool for detailed structural determination.[3]
Fourier-Transform Infrared (FTIR) Spectroscopy: The Fingerprint of Functional Groups
FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule.[4] It works by passing a beam of infrared radiation through a sample. The molecules in the sample absorb the IR radiation at specific frequencies that correspond to the vibrational frequencies of their chemical bonds.[5]
The resulting FTIR spectrum is a plot of infrared intensity versus wavenumber, which displays absorption bands corresponding to specific bond vibrations (e.g., C=O stretching, O-H stretching, C-H bending). This "fingerprint" region of the spectrum is unique to a particular molecule and is invaluable for identifying the presence or absence of key functional groups.[6]
II. The Synergy of Cross-Validation: A Self-Validating System
The true power of these techniques is unlocked when they are used in concert. NMR provides the structural framework, while FTIR confirms the presence of the functional groups that adorn that framework. This cross-validation creates a self-validating system where the data from each technique must be consistent with the other for a structural assignment to be considered reliable. Discrepancies between the two datasets can signal the presence of impurities, an incorrect structural assignment, or experimental artifacts.
The cross-validation workflow can be visualized as follows:
Workflow for NMR and FTIR cross-validation.
III. Experimental Protocols for Data Acquisition
The quality of spectroscopic data is fundamental to the accuracy of the final structural elucidation. The following are generalized, yet detailed, protocols for acquiring high-quality NMR and FTIR data for a solid organic compound like our hypothetical "Compound X".
Protocol 1: ¹H and ¹³C NMR Spectroscopy
Sample Preparation:
Accurately weigh 5-10 mg of the solid sample ("Compound X").
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical and should be based on the sample's solubility and the solvent's residual proton signals.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).
Cap the NMR tube and gently agitate to ensure complete dissolution.
Instrument Setup:
Insert the NMR tube into the spectrometer's spinner turbine and place it in the sample gauge to ensure the correct positioning within the magnet.
Insert the sample into the NMR magnet.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve a high degree of homogeneity, which is crucial for sharp, well-resolved signals.
Data Acquisition:
¹H NMR:
Acquire a standard one-pulse ¹H NMR spectrum. A sufficient number of scans (typically 8 to 64) should be averaged to achieve an adequate signal-to-noise ratio.
Set the spectral width to encompass all expected proton signals (e.g., -2 to 12 ppm).
¹³C NMR:
Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio.
Set the spectral width to cover the full range of carbon chemical shifts (e.g., 0 to 220 ppm).
Data Processing:
Apply a Fourier transform to the acquired free induction decays (FIDs).
Phase the resulting spectra to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift axis using the internal standard (TMS at 0 ppm).
Integrate the peaks in the ¹H NMR spectrum.
Perform peak picking for both ¹H and ¹³C spectra.
Protocol 2: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy
ATR-FTIR is a convenient method for analyzing solid samples with minimal preparation.[7]
Sample Preparation:
Ensure the ATR crystal (e.g., diamond, germanium) is clean. A background spectrum of the clean, empty crystal should be acquired.
Place a small amount of the solid sample ("Compound X") directly onto the ATR crystal.
Instrument Setup:
Use the pressure clamp to ensure good contact between the sample and the ATR crystal. Consistent pressure is important for reproducibility.
Data Acquisition:
Acquire the FTIR spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over the mid-IR range (4000-400 cm⁻¹).
Data Processing:
The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.
Perform peak picking to identify the wavenumbers of the major absorption bands.
IV. Case Study: Cross-Validation of "Compound X"
Let's assume "Compound X" is 4-hydroxy-4-phenyl-2-butanone.
A Senior Application Scientist's Guide to the Bioisosteric Effects of Fluorine in 5-Fluorobenzoic Acid Derivatives
The strategic substitution of hydrogen with fluorine has become a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2] This guide pr...
Author: BenchChem Technical Support Team. Date: March 2026
The strategic substitution of hydrogen with fluorine has become a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2] This guide provides an in-depth evaluation of the bioisosteric effects of fluorine, using the 5-fluorobenzoic acid scaffold as a case study. We will dissect the impact of this single-atom substitution on key physicochemical properties and biological functions, supported by experimental data and detailed protocols for researchers in drug discovery.
The Rationale for Fluorine Substitution
Fluorine's unique combination of properties—high electronegativity, a van der Waals radius similar to hydrogen, and the strength of the C-F bond—makes it a powerful tool for molecular engineering.[2][3] When introduced into a molecule like benzoic acid at the 5-position (meta to the carboxyl group), it can induce significant, often beneficial, changes in acidity, lipophilicity, metabolic stability, and target binding affinity.[4][5]
Part 1: Impact on Physicochemical Properties
The introduction of a fluorine atom to the benzoic acid ring, particularly at the 5-position, directly influences its electronic and physical characteristics. These changes are critical as they govern how the molecule behaves in a biological system.
Enhanced Acidity (pKa)
The electron-withdrawing inductive effect of the fluorine atom is a key modulator of the acidity of the carboxylic acid group.[6] By stabilizing the resulting carboxylate anion through the delocalization of negative charge, the equilibrium of the acid-base reaction is shifted, favoring the deprotonated form and thus lowering the pKa (indicating a stronger acid).[6]
Preparation of Analyte Solution: Prepare a 1 mM solution of the benzoic acid derivative in a 20 mL volume.[8][9]
Acidification: Adjust the initial pH of the solution to approximately 1.8-2.0 with 0.1 M HCl.[8][9]
Titration Setup: Place the beaker on the magnetic stirrer, immerse the pH electrode, and begin gentle stirring. Position the buret containing 0.1 M NaOH above the beaker.
Titration: Add the 0.1 M NaOH in small increments (e.g., 0.1-0.2 mL), recording the pH after each addition has stabilized. Continue the titration until the pH reaches approximately 12-12.5.[8][9]
Data Analysis: Plot the recorded pH values against the volume of NaOH added to generate a titration curve. The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.[10]
Replication: Perform the titration in triplicate to ensure reproducibility.[8]
Modulation of Lipophilicity (LogP)
Lipophilicity, the measure of a compound's ability to partition between a lipid and an aqueous phase, is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. The introduction of fluorine generally increases lipophilicity.
Experimental Protocol: LogP Determination by Shake-Flask Method
The shake-flask method is the gold standard for experimentally determining the partition coefficient (LogP) of a compound.[12][13]
Objective: To measure the LogP of 5-fluorobenzoic acid and benzoic acid.
Materials:
n-Octanol (pre-saturated with water)
Water or buffer (e.g., PBS, pH 7.4), pre-saturated with n-octanol
Separatory funnels or vials
Orbital shaker
UV-Vis spectrophotometer or HPLC for concentration analysis
Test compounds
Procedure:
Solution Preparation: Prepare a stock solution of the test compound in the aqueous phase.
Partitioning: In a separatory funnel, combine equal volumes of the n-octanol and the aqueous solution of the test compound.
Equilibration: Shake the funnel for a set period (e.g., 1-2 hours) to allow for the partitioning to reach equilibrium.[13]
Phase Separation: Allow the two phases to separate completely.
Concentration Measurement: Carefully sample each phase and determine the concentration of the compound in both the n-octanol and aqueous layers using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).[12]
Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[14]
Replication: Repeat the experiment at least three times to obtain an average value.
Part 2: Influence on Pharmacokinetic and Pharmacodynamic Profiles
The subtle changes in physicochemical properties induced by fluorine can have a cascading effect on the molecule's behavior in a biological system, from its metabolic fate to its interaction with the intended target.
Enhanced Metabolic Stability
A common site of metabolic oxidation on an aromatic ring is the para-position. The exceptional strength of the carbon-fluorine bond makes it highly resistant to enzymatic cleavage by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[15][16] By "blocking" this potential site of metabolism, fluorine substitution can significantly enhance the metabolic stability of a compound, leading to a longer half-life and improved bioavailability.[1][15]
Conceptual Workflow for Assessing Metabolic Stability
Caption: Workflow for an in vitro metabolic stability assay.
Experimental Protocol: In Vitro Metabolic Stability Assay
This protocol describes a common method for evaluating the metabolic stability of a compound using liver microsomes.[17][18][19]
Objective: To compare the metabolic stability of a 5-fluorobenzoic acid derivative to its non-fluorinated analog.
Incubation Mixture Preparation: In a microcentrifuge tube, combine the liver microsomes (to a final concentration of 0.5-1 mg/mL), phosphate buffer, and the test compound.[17][19] Pre-incubate at 37°C for 5-10 minutes.
Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.[19]
Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to a separate tube containing ice-cold acetonitrile to stop the reaction.[17]
Protein Precipitation: Vortex the quenched samples and then centrifuge at high speed to pellet the precipitated proteins.[19]
Analysis: Transfer the supernatant to an analysis vial and quantify the remaining amount of the parent compound using a validated LC-MS/MS method.[18]
Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of this line can be used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).[18]
Altered Biological Activity
The introduction of fluorine can influence a molecule's binding affinity for its biological target through several mechanisms:
Altered Conformation: Fluorine can induce conformational changes that may be more favorable for binding.
Enhanced Binding Interactions: The polarized C-F bond can participate in favorable electrostatic interactions, including hydrogen bonds and dipole-dipole interactions, with amino acid residues in the target's active site.
Modified Electronics: The electron-withdrawing nature of fluorine can alter the electron density of the aromatic ring, potentially improving interactions with the target.
Illustrative Example: Enzyme Inhibition
Consider a hypothetical scenario where a benzoic acid derivative is an inhibitor of a target enzyme. The addition of fluorine at the 5-position could enhance its inhibitory potency (lower IC50 value).
A Comparative Guide to Reproducible Crystallization of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic Acid
Abstract The reproducibility of crystallization is a cornerstone of robust drug development and manufacturing. For an active pharmaceutical ingredient (API) such as 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, co...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The reproducibility of crystallization is a cornerstone of robust drug development and manufacturing. For an active pharmaceutical ingredient (API) such as 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, controlling the solid-state form is critical to ensuring consistent physicochemical properties, including solubility, stability, and bioavailability. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate and compare crystallization methods for this specific molecule. In the absence of extensive published data on this compound, this guide offers a first-principles approach, detailing a systematic workflow for solvent screening, solubility determination, and the execution of various crystallization techniques. By explaining the causality behind experimental choices and providing detailed, self-validating protocols, this guide empowers researchers to develop reproducible and scalable crystallization processes.
Introduction: The Criticality of Controlled Crystallization
Crystallization is a fundamental purification and particle engineering step in the pharmaceutical industry.[1] For 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, a molecule with multiple functional groups capable of hydrogen bonding and other intermolecular interactions, the potential for polymorphism—the ability to exist in multiple crystalline forms—is significant.[2][3] Different polymorphs of the same API can exhibit distinct physical properties, which can have profound implications for drug product performance and regulatory approval.[4] Therefore, a systematic and reproducible approach to crystallization is not merely a matter of process efficiency but a critical component of quality by design (QbD).
The molecular structure of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid presents unique challenges and opportunities for crystallization. The carboxylic acid moiety can form strong hydrogen-bonded dimers, a common feature in benzoic acid derivatives. The amide linkage provides additional hydrogen bond donors and acceptors, while the cyclopropyl group introduces a rigid, lipophilic component. Furthermore, the fluorine substituent can participate in weaker C-H···F hydrogen bonds, influencing crystal packing.[5][6] Understanding these structural features is key to designing effective crystallization strategies.
This guide will compare three primary crystallization techniques—cooling crystallization, anti-solvent crystallization, and slow evaporation—within the framework of a systematic polymorph screen.
A Systematic Approach to Developing Reproducible Crystallization Methods
Given the lack of specific crystallization data for 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid, a systematic experimental workflow is essential. The following sections outline a logical progression from solvent selection to the execution and comparison of different crystallization methods.
Experimental Workflow Overview
The development of a reproducible crystallization method can be visualized as a multi-step process, beginning with broad screening and progressively refining the conditions.
Caption: A decision matrix illustrating the selection of a crystallization method based on desired product attributes.
Conclusion
References
Slow Evaporation Method. (n.d.). Retrieved from University of Washington, Department of Chemistry.
Growing Quality Crystals. (n.d.).
Pharmaceutical Crystallization in drug development. (2024, October 22). Syrris.
Getting crystals your crystallographer will treasure: a beginner's guide. (2014).
Guide for crystallization. (n.d.).
Controlling the kinetic versus thermodynamic crystallisation of calcium carbon
Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22). Pion Inc.
Characterization of Polymorphic Forms (Polymorphism). (n.d.). Nishka Research.
SOP: CRYSTALLIZATION. (n.d.).
Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (2023, March 19). Rheolution.
Solvent design for crystallization of carboxylic acids. (2018, January 12). Computers and Chemical Engineering.
A review of methods for solubility determination in biopharmaceutical drug characterization. (2019, September 12). Taylor & Francis Online.
Experimental set-up for anti-solvent co-crystallization. (n.d.).
4 Ways Drug Solubility Testing Helps Discovery & Development. (2024, April 4). WuXi AppTec.
What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1). American Pharmaceutical Review.
Polymorph screening in pharmaceutical development. (2010, August 19). European Pharmaceutical Review.
Technical Support Center: Crystallization of Organometallic Carboxylic Acids. (2025). Benchchem.
Characterization of Solid-State Drug Polymorphs and Real-Time Evaluation of Crystallization Process Consistency by Near-Infrared Spectroscopy. (2020). Frontiers in Chemistry.
Thermodynamic and Kinetic Effects in the Crystallization of Metal–Organic Frameworks. (2018, February 16). Accounts of Chemical Research.
Polymorphism and Solubility of Selected Active Pharmaceutical Ingredients. (n.d.).
Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (2015, October 15). MDPI.
Crystallization: Key thermodynamic, kinetic and hydrodynamic aspects. (n.d.). Indian Academy of Sciences.
Comparing HPLC vs GC-MS for the analysis of CAS 1016869-97-8 impurities
Analytical Strategies for CAS 1016869-97-8: A Comparative Guide to HPLC vs. GC-MS Methodologies Executive Summary & Physicochemical Profiling The analysis of CAS 1016869-97-8 (2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzo...
Author: BenchChem Technical Support Team. Date: March 2026
Analytical Strategies for CAS 1016869-97-8: A Comparative Guide to HPLC vs. GC-MS Methodologies
Executive Summary & Physicochemical Profiling
The analysis of CAS 1016869-97-8 (2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid) presents a distinct analytical challenge due to its highly polar and multifunctional nature. As a fluorinated aromatic compound containing both a weak carboxylic acid (-COOH) and a sterically hindered secondary amide (-NH-CO-cyclopropyl), the molecule is non-volatile and prone to strong hydrogen bonding.
To achieve accurate impurity profiling, analytical scientists must choose between High-Performance Liquid Chromatography (HPLC) , which analyzes the molecule in its native state, and Gas Chromatography-Mass Spectrometry (GC-MS) , which requires chemical derivatization to induce volatility. This guide objectively compares both methodologies, detailing the mechanistic causality behind each experimental choice to ensure robust, self-validating workflows.
Methodological Workflows
Workflow comparison of direct HPLC analysis versus derivatization-dependent GC-MS for CAS 1016869-97-8.
RP-HPLC-UV/MS: The Direct Analysis Standard
Mechanistic Rationale:
HPLC is the gold standard for polar, non-volatile compounds. The pKa of the fluorobenzoic acid moiety in CAS 1016869-97-8 is approximately 3.2. If analyzed in a neutral mobile phase, the molecule exists in a state of partial ionization, leading to severe peak tailing and split peaks. To ensure consistent retention and sharp peak shape,1, which suppresses the ionization of the carboxylic acid group[1]. By utilizing an acidic modifier (0.1% Formic Acid), the molecule remains fully protonated, allowing it to partition predictably into the hydrophobic C18 stationary phase, which effectively 2 away from the target analyte[2].
Validated Protocol:
Sample Preparation: Dissolve 10 mg of the sample in 10 mL of Acetonitrile:Water (50:50, v/v). Filter through a 0.22 µm PTFE syringe filter.
Column Chemistry: C18 Reversed-Phase (150 x 4.6 mm, 3 µm particle size).
Mobile Phase:
Phase A: 0.1% Formic Acid in LC-MS grade Water.
Phase B: 100% Acetonitrile.
Gradient Elution: 10% B to 80% B over 15 minutes at a flow rate of 1.0 mL/min.
Detection: UV Diode Array Detection (DAD) at 230 nm and 275 nm; ESI-MS in negative ion mode (
[M−H]−
).
Self-Validating System Check:
Inject a blank mobile phase immediately post-run. Calculate the peak tailing factor (
Tf
) of the previous injection. A
Tf>1.5
indicates inadequate ionization suppression, validating that the mobile phase pH has drifted and must be freshly reprepared to maintain data integrity.
GC-MS: Orthogonal Analysis via Derivatization
Mechanistic Rationale:
Direct injection of CAS 1016869-97-8 into a GC inlet results in irreversible adsorption to the silanol groups of the column and thermal degradation. To achieve volatility, the active hydrogens on the carboxylic acid and amide must be masked via silylation. While N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent, the secondary amide in this molecule is sterically hindered by the adjacent cyclopropyl group. Therefore, ; the addition of 1% Trimethylchlorosilane (TMCS) is required to drive the reaction to completion. This dual-derivatization yields a highly volatile di-TMS derivative, allowing for 3[3].
Validated Protocol:
Sample Preparation: Extract 1 mg of the analyte into an entirely aprotic solvent (e.g., anhydrous pyridine) to prevent water from quenching the derivatization reagents.
Derivatization: Add 100 µL of BSTFA containing 1% TMCS.
Incubation: Cap the vial tightly and heat at 70°C for 45 minutes to overcome the steric hindrance of the cyclopropanamido group.
Separation: HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm).
Temperature Program: Initial hold at 80°C (2 min), ramp at 15°C/min to 280°C (hold 5 min).
Detection: Electron Ionization (EI) MS at 70 eV, scanning m/z 50–500.
Self-Validating System Check:
Monitor the Total Ion Chromatogram (TIC) specifically for the presence of a mono-TMS derivative peak (where only the -COOH was silylated). If the mono-TMS peak area exceeds 5% of the target di-TMS peak, the derivatization is incomplete. This internal validation proves the necessity to either extend the incubation time or replace moisture-compromised reagents.
Quantitative Performance Comparison
Parameter
RP-HPLC-UV/MS
GC-MS (Derivatized)
Target Analyte State
Intact (Native)
Di-TMS Derivatized
Limit of Detection (LOD)
10 – 25 ng/mL
1 – 5 ng/mL
Linearity (
R2
)
> 0.999
> 0.995
Sample Prep Time
< 10 minutes
~ 60 minutes
Analysis Run Time
15 – 20 minutes
20 – 25 minutes
Primary Advantage
High throughput, artifact-free
Superior sensitivity, orthogonal ID
Decision Matrix: Which Technique to Choose?
Opt for HPLC-UV/MS when conducting routine purity assays, batch release testing, or high-throughput screening. It offers a direct, artifact-free assessment of CAS 1016869-97-8 and its polar impurities with minimal sample preparation overhead.
Opt for GC-MS when ultra-trace impurity profiling is required (e.g., genotoxic impurity screening), when orthogonal mass spectral confirmation is needed to satisfy regulatory requirements, or when resolving highly volatile synthetic byproducts that do not retain well on a C18 column.
References
BenchChem. "Application Note: High-Performance Liquid Chromatography Method for the Analysis of 2-Fluorobenzoic Acid.
PubMed. "Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry.
Sigma-Aldrich. "The Use of Derivatization Reagents for Gas Chromatography (GC).
Taylor & Francis. "Trace Analysis of Fluorinated Aromatic Carboxylic Acids in Aqueous Reservoir Fluids by HPLC.
As a Senior Application Scientist, I frequently observe laboratories treating specialized halogenated building blocks with the same disposal protocols as generic organic waste. This is a critical operational error.
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently observe laboratories treating specialized halogenated building blocks with the same disposal protocols as generic organic waste. This is a critical operational error. 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid (CAS: 1016869-97-8), also known as 2-cyclopropanamido-5-fluorobenzoic acid[1], is a highly specialized fluorinated intermediate utilized in advanced drug discovery and agrochemical synthesis[2].
Because this molecule contains a covalently bound fluorine atom, an amide nitrogen, and a carboxylic acid group, its thermal degradation profile is highly complex. Improper disposal not only violates environmental regulations but poses severe infrastructural risks due to the generation of highly corrosive hydrogen fluoride (HF) and toxic nitrogen oxides (NOx).
This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and thermal destruction of this compound.
Hazard Characterization & Mechanistic Causality
To safely manage a chemical, you must understand the causality behind its hazards. The structural components of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid dictate its handling and disposal requirements:
The Fluorine Substituent: Upon combustion, the robust carbon-fluorine bond breaks. In the presence of hydrogen, this rapidly forms Hydrogen Fluoride (HF) gas. HF is highly toxic and will aggressively corrode standard incinerator linings if not chemically neutralized[3].
The Cyclopropylamide Group: The nitrogen atom in the amide linkage oxidizes during thermal destruction to form nitrogen oxides (NOx), which are heavily regulated atmospheric pollutants.
The Carboxylic Acid: This functional group confers mild acidity, making the raw powder a documented skin irritant (H315), serious eye irritant (H319), and respiratory irritant (H335)[4].
Quantitative Data & Operational Parameters
The following table summarizes the critical physicochemical and regulatory parameters required to safely process this material.
Parameter
Specification / Classification
Causality / Rationale
CAS Number
1016869-97-8
Unique chemical identifier for inventory and manifest tracking[2].
GHS Hazard Codes
H315, H319, H335
Carboxylic acid and fine powder morphology cause tissue/mucous irritation[4].
Waste Classification
Halogenated Organic Solid
Contains >1% covalently bound halogens; strictly prohibits standard landfilling[5].
Incineration Temp.
≥ 1100°C (Secondary Chamber)
Extreme heat is required to cleave C-F bonds and prevent toxic dioxin formation[6].
Gas Residence Time
≥ 2 seconds
Ensures complete thermal oxidation of the cyclopropyl ring and aromatic backbone[6].
Ash TOC Limit
< 3% Total Organic Carbon
Validates the complete destruction of the organic framework in the bottom ash[6].
Experimental Protocol: Handling and Spill Containment
If a spill occurs during synthesis or weighing, immediate and precise action is required to prevent aerosolization of the irritating powder.
Step 1: Isolate and Protect
Immediately isolate the area. Personnel must don appropriate PPE: nitrile gloves (minimum 0.11 mm thickness to prevent chemical permeation), tightly fitting safety goggles, and a lab coat. If the spill occurs outside a dedicated fume hood, an N95 or P100 particulate respirator is mandatory to prevent inhalation of the H335-classified dust[4].
Step 2: Dry Recovery (Do Not Use Water)
Do not apply water to the bulk powder, as this will create an acidic slurry that is difficult to contain. Instead, use dry clean-up procedures[7]. Gently sweep the material using a dedicated anti-static brush, or vacuum the spill using an industrial vacuum equipped with a HEPA filter.
Step 3: Containerization
Transfer the recovered solid into a chemically compatible, sealable High-Density Polyethylene (HDPE) container. Avoid standard metal drums, as trace moisture can react with the fluorinated compound over time to cause localized corrosion.
Step 4: Secondary Decontamination
Only after the bulk solid has been completely removed should you wash the affected area with copious amounts of water to dilute and remove any microscopic residue[7].
Waste Segregation and Disposal Methodology
The only scientifically and legally acceptable method for the final destruction of 2-[(Cyclopropylcarbonyl)amino]-5-fluorobenzoic acid is at a permitted hazardous waste facility[5].
Step 1: Segregation
Classify and store the material strictly as Halogenated Organic Waste . Do not mix this solid with non-halogenated solvent waste, as the presence of halogens drastically alters the required combustion parameters and increases disposal costs.
Step 2: Twin-Chamber Incineration
The waste must be transported to a facility equipped with a twin-chamber incinerator. The primary chamber volatilizes the organic components at ~850°C. Because the waste is halogenated, the secondary combustion chamber must operate at a minimum of 1100°C with a gas residence time of no less than 2 seconds[6]. This extreme thermal environment is the only way to guarantee the destruction of the aromatic ring without forming hazardous byproducts like fluorinated dioxins.
Step 3: Alkaline Scrubbing (Crucial Step)
The incinerator must be equipped with a wet scrubber system[3]. As the HF and NOx gases exit the combustion chamber, they are passed through an alkaline spray (typically sodium hydroxide or calcium hydroxide). This neutralizes the corrosive gases into benign, solid salts (e.g., Calcium Fluoride,
CaF2
), preventing atmospheric pollution.
Step 4: Ash Verification
Post-incineration, the facility must test the remaining bottom ash. The incinerator must operate with sufficient turbulence and retention time to ensure the Total Organic Carbon (TOC) content in the resulting ash is less than 3%[6]. Once verified, the inert ash can be safely deposited in a permitted landfill.
Logical Workflow Visualization
The following diagram illustrates the self-validating system of halogenated waste disposal, ensuring all toxic byproducts are neutralized before environmental release.
Figure 1: Step-by-step logical workflow for the safe disposal and destruction of halogenated organic waste.
References
NextSDS . "2-cyclopropaneaMido-5-fluorobenzoic acid — Chemical Substance Information." NextSDS Database. Available at:[Link]
Environmental Protection Agency (EPA) . "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS. Available at: [Link]
Corpseed . "Standards for Emission or Discharge of Environmental Pollutants for Common Hazardous Waste Incinerator." Corpseed Legal & Environmental Guidelines. Available at: [Link]
